2-Cyclopropylthiazole-4-carbonitrile

Core Science & Biosynthesis

Synthesis of 2-Cyclopropylthiazole-4-carbonitrile: A Comprehensive Technical Guide

Executive Summary

2-Cyclopropylthiazole-4-carbonitrile (CAS: 1521135-73-8) is a highly versatile heterocyclic building block utilized extensively in modern medicinal chemistry, particularly in the development of neurokinin-3 receptor (NK3R) antagonists and histone deacetylase (HDAC) inhibitors. This whitepaper provides an in-depth, self-validating technical framework for the de novo synthesis of this compound. By moving beyond basic procedural lists, we dissect the causality behind each synthetic choice—from chemoselective thionation to the optimization of dehydration conditions—ensuring reproducible, high-yield outcomes for drug development professionals.

Mechanistic Rationale & Pathway Architecture

The synthesis of 2-cyclopropylthiazole-4-carbonitrile relies on a highly convergent, four-step sequence designed to maximize atom economy and minimize the generation of hazardous byproducts.

• Chemoselective Thionation : The sequence begins with the conversion of cyclopropanecarboxamide to cyclopropanecarbothioamide using 1[1]. Lawesson's reagent is highly preferred over phosphorus pentasulfide ( P4​S10​ ) because it transfers sulfur to the carbonyl oxygen via a stable dithiophosphine ylide intermediate, preventing the degradation of the strained cyclopropyl ring.

• Hantzsch Cyclization : The core thiazole ring is constructed via the classical2[2]. Cyclopropanecarbothioamide is reacted with ethyl bromopyruvate. The sulfur atom acts as a soft nucleophile, displacing the alpha-bromide. Subsequent intramolecular condensation of the nitrogen with the ketone carbonyl forms a hydroxythiazoline intermediate, which spontaneously dehydrates to yield the aromatic ethyl 2-cyclopropylthiazole-4-carboxylate.

• Amidation : The ethyl ester is converted to a primary amide via direct 3[3]. Utilizing methanolic ammonia ensures the organic substrate remains fully solvated while driving the equilibrium toward the amide, strictly avoiding the aqueous conditions that would risk irreversible ester hydrolysis to the carboxylic acid.

• Dehydration : Finally, the primary amide is dehydrated to the carbonitrile. Utilizing4[4] offers a mild, high-yielding alternative to harsh reagents like POCl3​ . TFAA acylates the amide oxygen to create a highly reactive O-trifluoroacetyl imidate. Et₃N then abstracts a proton, facilitating the elimination of trifluoroacetate to form the terminal nitrile bond.

Figure 1: Four-step synthetic workflow for 2-Cyclopropylthiazole-4-carbonitrile.

Quantitative Data: Optimization of the Dehydration Step

To validate the choice of dehydrating agent in Step 4, empirical data comparing various reagents is summarized below. The TFAA/Et₃N system demonstrates superior atom economy and yield profiles for thiazole-4-carboxamides, avoiding the generation of stubborn inorganic byproducts.

Dehydrating Agent	Solvent / Temp	Yield (%)	Reaction Time	Mechanistic Byproduct Profile
TFAA / Et₃N	CH₂Cl₂, 0 °C to RT	92 - 97%	1.5 - 2 h	Trifluoroacetate (water-soluble, easily removed via basic wash)
POCl₃	Toluene, Reflux	75 - 82%	4 - 6 h	Phosphoric acid derivatives (requires careful, exothermic basic quench)
Burgess Reagent	THF, RT	88 - 91%	12 h	Sulfamate salts (mild, but reagent is cost-prohibitive at scale)
T3P / Et₃N	EtOAc, Reflux	80 - 85%	8 h	Water-soluble phosphonic acids (moderate yield for heterocycles)

Experimental Protocols

The following methodologies are engineered as self-validating systems. Causality checks and specific workup logic are embedded to ensure high-fidelity replication.

Protocol 1: Synthesis of Cyclopropanecarbothioamide

• Initiation : Charge a dry, round-bottom flask with cyclopropanecarboxamide (10.0 g, 117.5 mmol) and anhydrous THF (150 mL) under a nitrogen atmosphere.

• Thionation : Add Lawesson's reagent (26.1 g, 64.6 mmol, 0.55 equiv) in a single portion. The suspension will gradually transition to a pale yellow solution.

• Propagation : Stir the reaction mixture at room temperature for 12 hours. Monitor the disappearance of the starting material via TLC (EtOAc/Hexane 1:1, visualized by UV and iodine).

• Workup & Validation : Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, eluting with 20-30% EtOAc in hexanes) to isolate the thioamide as a crystalline solid.

  • Causality Check: The strict use of 0.55 equivalents of Lawesson's reagent ensures complete thionation (as each molecule donates two sulfur atoms) without generating excessive, difficult-to-remove phosphorus byproducts.

Protocol 2: Synthesis of Ethyl 2-cyclopropylthiazole-4-carboxylate

• Initiation : Dissolve cyclopropanecarbothioamide (10.0 g, 98.8 mmol) in absolute ethanol (150 mL).

• Cyclization : Dropwise add ethyl bromopyruvate (13.6 mL, 108.7 mmol, 1.1 equiv) over 15 minutes. A mild exotherm will be observed.

• Propagation : Heat the mixture to 70 °C and stir for 4 hours. The formation of the thiazole ring releases hydrobromic acid (HBr), which lowers the pH of the solution.

• Workup & Validation : Cool to room temperature and evaporate the ethanol. Redissolve the residue in EtOAc (200 mL) and wash carefully with saturated aqueous NaHCO₃ (3 × 100 mL) until gas evolution ceases.

  • Causality Check: This aggressive basic wash is critical to liberate the free base thiazole from its hydrobromide salt, preventing yield loss during organic extraction. Dry the organic layer over MgSO₄, filter, and concentrate to yield the ester.

Protocol 3: Synthesis of 2-cyclopropylthiazole-4-carboxamide

• Initiation : Dissolve ethyl 2-cyclopropylthiazole-4-carboxylate (15.0 g, 76.0 mmol) in 7N ammonia in methanol (150 mL).

• Amidation : Seal the reaction vessel tightly to prevent the escape of ammonia gas. Stir at room temperature for 48 hours.

• Workup & Validation : Monitor by LC-MS or TLC. Upon complete conversion of the ester, evaporate the solvent to dryness under reduced pressure. Co-evaporate with toluene (2 × 50 mL) to yield the crude carboxamide as a white solid.

  • Causality Check: Co-evaporation with toluene forms an azeotrope that strips away trace methanol and water. This ensures a strictly anhydrous product, which is a mandatory prerequisite for the moisture-sensitive dehydration step that follows.

Protocol 4: Synthesis of 2-Cyclopropylthiazole-4-carbonitrile

• Initiation : Suspend the crude 2-cyclopropylthiazole-4-carboxamide (10.0 g, 59.4 mmol) in anhydrous dichloromethane (DCM, 120 mL) under nitrogen. Cool the mixture to 0 °C using an ice bath.

• Activation : Add triethylamine (20.7 mL, 148.5 mmol, 2.5 equiv). Stir for 10 minutes.

• Dehydration : Slowly add trifluoroacetic anhydride (TFAA) (10.7 mL, 77.2 mmol, 1.3 equiv) dropwise via an addition funnel, maintaining the internal temperature below 5 °C.

• Propagation : Stir at 0 °C for 1.5 hours, then remove the ice bath and allow warming to room temperature for 30 minutes.

• Workup & Validation : Quench the reaction by slowly adding water (100 mL). Separate the organic layer and extract the aqueous phase with DCM (2 × 50 mL). Wash the combined organic layers with saturated NaHCO₃ (100 mL) and brine (100 mL), dry over Na₂SO₄, and concentrate. Purify via short-path distillation or a silica plug to yield the pure 2-cyclopropylthiazole-4-carbonitrile.

References

• Source: Journal of Medicinal Chemistry (ACS Publications)
• Title: Hantzsch Thiazole Synthesis and Its Variations Source: Benchchem URL
• Title: WO2020211798A1 - Inhibitor containing bicyclic ring derivative, and preparation method and uses therefor Source: Google Patents URL
• Source: Organic Process Research & Development (ACS Publications)

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2-Cyclopropylthiazole-4-carbonitrile: A Comprehensive Technical Guide on Synthesis, Reactivity, and Pharmacological Utility

Executive Summary

In the landscape of modern drug discovery, the 1,3-thiazole core represents a privileged heterocyclic scaffold. Specifically, 2-Cyclopropylthiazole-4-carbonitrile (CAS: 1521135-73-8) has emerged as a highly versatile synthetic intermediate[1]. The strategic placement of a cyclopropyl group at the C2 position and a carbonitrile at the C4 position endows this molecule with unique physicochemical properties, making it an ideal precursor for complex active pharmaceutical ingredients (APIs), including kinase inhibitors and G-protein coupled receptor (GPCR) antagonists[2][3]. This whitepaper provides an in-depth analysis of its structural architecture, a causality-driven synthetic methodology, and its critical role in targeted drug development.

Physicochemical Architecture & Reactivity Profile

The utility of 2-Cyclopropylthiazole-4-carbonitrile is dictated by the electronic and steric interplay of its substituents.

• The 1,3-Thiazole Core: Provides a robust, heteroaromatic system that participates in π−π stacking and hydrogen bonding (via the nitrogen atom). It is metabolically stable compared to oxazoles and imidazoles.

• The C2-Cyclopropyl Group: Unlike linear alkyl chains, the cyclopropyl ring introduces significant steric bulk and lipophilicity without drastically increasing the molecular weight. The sp2 -like character of the cyclopropyl C-C bonds allows for hyperconjugation with the thiazole π -system, subtly modulating the electron density of the ring[4].

• The C4-Carbonitrile Group: A highly versatile electrophilic center. It serves as a latent carboxylic acid, primary amine, amidine, or tetrazole. The strong electron-withdrawing nature of the nitrile group also desensitizes the thiazole core to electrophilic aromatic substitution, directing subsequent functionalization strategies[5].

Quantitative Data Summary

Property	Value
Chemical Name	2-Cyclopropylthiazole-4-carbonitrile
CAS Registry Number	1521135-73-8
Molecular Formula	C7H6N2S
Molecular Weight	150.20 g/mol
Topological Polar Surface Area (TPSA)	64.9 Ų
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3 (Thiazole N, Thiazole S, Nitrile N)

De Novo Synthesis: A Causality-Driven Protocol

As an application scientist, I emphasize that a robust synthetic protocol must be self-validating and mechanistically sound. The optimal route to 2-Cyclopropylthiazole-4-carbonitrile relies on a modified Hantzsch thiazole synthesis followed by functional group interconversion.

Step-by-Step Methodology

Phase 1: Thiazole Core Formation (Hantzsch Cyclization)

• Reaction: Dissolve cyclopropanecarbothioamide (1.0 eq) in anhydrous ethanol. Cool to 0°C.

• Addition: Dropwise add ethyl 3-bromo-2-oxopropanoate (1.05 eq).

• Causality: Ethanol is selected as it stabilizes the polar transition state. The initial nucleophilic attack of the thioamide sulfur onto the α -haloketone is rapid. Subsequent heating (80°C for 16 h) drives the intramolecular cyclization and dehydration, thermodynamically favored by the formation of the aromatic system[3].

• Isolation: Concentrate and purify via silica gel chromatography to yield ethyl 2-cyclopropylthiazole-4-carboxylate.

Phase 2: Saponification and Amidation 5. Hydrolysis: Treat the ester with LiOH·H₂O (2.0 eq) in a THF/H₂O (3:1) mixture at 25°C for 4 hours. Causality: The biphasic-like mixed solvent ensures solubility of both the organic ester and the inorganic base, preventing reaction stalling. Acidify to pH 3 to precipitate 2-cyclopropylthiazole-4-carboxylic acid. 6. Amidation: Dissolve the acid in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq), stir for 15 mins to form the active ester, then add NH₄Cl (2.0 eq). Causality: HATU is superior to standard EDC/HOBt coupling here, as it efficiently drives the reaction to completion even with the poorly nucleophilic ammonia source, yielding 2-cyclopropylthiazole-4-carboxamide[2].

Phase 3: Dehydration to Nitrile 7. Activation: Suspend the carboxamide in anhydrous dichloromethane (DCM) at 0°C. Add triethylamine (3.0 eq). 8. Dehydration: Slowly add trifluoroacetic anhydride (TFAA, 1.5 eq). Causality: TFAA is a mild, highly effective dehydrating agent. It converts the primary amide to a nitrile without the harsh thermal conditions required by POCl₃, thereby preventing any potential ring-opening or degradation of the strained cyclopropyl group. 9. Quench & Purify: Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate to yield the final 2-Cyclopropylthiazole-4-carbonitrile [5].

Step-by-step synthetic workflow for 2-Cyclopropylthiazole-4-carbonitrile.

Pharmacological Applications: Kinase & GPCR Targeting

2-Cyclopropylthiazole-4-carbonitrile is not an end-product; it is a critical building block. By converting the nitrile into an amidine or reducing it to a primary amine, medicinal chemists integrate this scaffold into advanced pharmacophores.

Pim Kinase Inhibition in Oncology

Derivatives of 2-cyclopropylthiazole have been extensively patented as inhibitors of Pim kinases (Pim-1, Pim-2, Pim-3), which are overexpressed in acute myeloid leukemia (AML) and other malignancies[2]. The thiazole nitrogen acts as a critical hydrogen bond acceptor in the ATP-binding pocket of the kinase hinge region, while the cyclopropyl group occupies a specific hydrophobic sub-pocket, enhancing target selectivity over other serine/threonine kinases.

NK3 Receptor Antagonism for Menopausal Syndrome

Recent breakthroughs have utilized the 2-cyclopropylthiazole scaffold to synthesize Neurokinin 3 Receptor (NK3R) antagonists[3]. NK3R is a GPCR localized in the central nervous system. During menopause, the decline in estrogen causes hypertrophy of KNDy neurons, leading to excessive Neurokinin B (NKB) release. This hyperactivates NK3R, triggering severe thermoregulatory dysfunction (hot flashes). Thiazole-derived antagonists competitively bind to NK3R, blocking the Gq-coupled signaling cascade and normalizing body temperature without the risks associated with hormone replacement therapy.

Mechanism of action for thiazole-derived NK3R antagonists in mitigating thermoregulatory dysfunction.

Analytical Validation System

To ensure scientific integrity, the synthesized 2-Cyclopropylthiazole-4-carbonitrile must be subjected to an orthogonal analytical validation protocol. A self-validating system ensures that intermediate failures are caught immediately.

• ¹H NMR (400 MHz, CDCl₃): The most diagnostic signal is the isolated thiazole C5-proton, which appears as a sharp singlet at approximately δ 7.90 - 8.10 ppm. The cyclopropyl methine proton presents as a distinct multiplet at δ 2.35 - 2.45 ppm, while the four diastereotopic methylene protons appear as multiplets between δ 1.10 - 1.25 ppm. Absence of the primary amide protons ( δ ~5.5 - 7.0 ppm) confirms successful dehydration.

• ¹³C NMR (100 MHz, CDCl₃): The nitrile carbon (C ≡ N) is typically observed around δ 114 - 116 ppm. The highly deshielded C2 of the thiazole ring appears near δ 173 - 175 ppm.

• LC-MS (ESI+): The exact mass of the compound is 150.02. The mass spectrum must yield a dominant pseudomolecular ion [M+H]+ at m/z 151.0.

• FT-IR Spectroscopy: A sharp, distinct absorption band at approximately 2220 - 2230 cm⁻¹ is mandatory, confirming the presence of the C≡N triple bond, coupled with the disappearance of the broad N-H stretching bands (3100-3400 cm⁻¹) of the precursor amide.

References

• Inhibitor containing bicyclic ring derivative, and preparation method and uses therefor (WO2020211798A1)
• Pyrazol-4-yl-heterocyclyl-carboxamide compounds and methods of use (US8436001B2)

• Synthesis of the Thiazole–Thiazoline Fragment of Largazole Analogues ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• Visible Light-Induced Difunctionalization of Alkynes: The Synthesis of Thiazoles ACS Publications (The Journal of Organic Chemistry) URL:[Link]

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An In-depth Technical Guide on the Potential Biological Activity of 2-Cyclopropylthiazole-4-carbonitrile

Abstract

The confluence of robust heterocyclic scaffolds with unique functional groups frequently yields novel molecular entities with significant therapeutic potential. 2-Cyclopropylthiazole-4-carbonitrile represents a compelling, yet underexplored, intersection of the biologically versatile thiazole ring and the conformationally constrained, metabolically resilient cyclopropyl group. While direct literature on this specific molecule is sparse, this technical guide synthesizes data from structurally related compounds to build a strong rationale for its investigation. We will explore the established bioactivities of both the thiazole and cyclopropyl moieties, propose potential mechanisms of action, and provide detailed, field-proven experimental protocols for the comprehensive evaluation of 2-Cyclopropylthiazole-4-carbonitrile's therapeutic potential. This document is intended for researchers, scientists, and drug development professionals seeking to explore novel chemical spaces in the pursuit of next-generation therapeutics.

Introduction: The Rationale for Investigating 2-Cyclopropylthiazole-4-carbonitrile

The thiazole ring is a cornerstone of medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its five-membered aromatic structure, containing both a nitrogen and a sulfur atom, allows it to act as a bioisostere for other aromatic systems and engage in a variety of non-covalent interactions with biological targets, including hydrogen bonding and pi-stacking.[2] Thiazole derivatives have demonstrated a vast spectrum of pharmacological activities, including anti-cancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[3][4] The nitrogen atom can act as a hydrogen bond acceptor, a key interaction for target binding.[5]

The cyclopropyl group, a three-membered carbocycle, offers unique advantages in drug design. Its rigid, strained ring structure introduces conformational constraints on adjacent functionalities, which can lead to higher binding affinity and selectivity for a specific target.[6] Furthermore, the cyclopropyl moiety is often resistant to metabolic degradation, particularly oxidation, which can improve the pharmacokinetic profile of a drug candidate.[7] Its incorporation into drug scaffolds has been linked to a range of biological effects, from enzyme inhibition to antiviral and antitumor activities.[6]

The nitrile (-C≡N) group is a versatile functional group in medicinal chemistry. It can act as a hydrogen bond acceptor and a bioisosteric replacement for a carbonyl group or a halogen atom. In some contexts, the nitrile group can also participate in covalent interactions with target proteins, leading to irreversible inhibition.

The combination of these three motifs in 2-Cyclopropylthiazole-4-carbonitrile suggests a molecule with a high potential for novel biological activity and favorable drug-like properties. This guide will provide a roadmap for unlocking that potential.

Potential Therapeutic Targets and Mechanisms of Action

Based on the activities of related compounds, we can hypothesize several promising avenues for the biological investigation of 2-Cyclopropylthiazole-4-carbonitrile.

Anticancer Activity

Thiazole-containing compounds have been shown to exert anticancer effects through various mechanisms, including the inhibition of protein kinases, tubulin polymerization, and topoisomerases.[5][8] The approval of thiazole-based drugs like Dasatinib, a kinase inhibitor, underscores the importance of this scaffold in oncology.[5]

• Potential Targets: Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), Cyclin-Dependent Kinases (CDKs).

• Hypothesized Mechanism: The planar thiazole ring could function as a hinge-binding motif in the ATP-binding pocket of various kinases. The cyclopropyl group could occupy a nearby hydrophobic pocket, enhancing binding affinity and selectivity.

Caption: Proposed mechanism of anticancer activity via RTK inhibition.

Antimicrobial and Antifungal Activity

The thiazole nucleus is a key component of many antimicrobial agents.[3] These compounds can disrupt microbial cell wall synthesis, inhibit essential enzymes, or interfere with DNA replication.

• Potential Targets: Dihydrofolate reductase, DNA gyrase, fungal cytochrome P450 enzymes.

• Hypothesized Mechanism: The thiazole ring could mimic a natural substrate of a key microbial enzyme, leading to competitive inhibition. The lipophilic cyclopropyl group may enhance membrane permeability, allowing the compound to reach intracellular targets.

A Framework for Biological Evaluation: Experimental Protocols

This section provides detailed, step-by-step methodologies for assessing the potential biological activities of 2-Cyclopropylthiazole-4-carbonitrile.

In Vitro Anticancer Activity Screening

Objective: To determine the cytotoxic and antiproliferative effects of the compound against a panel of human cancer cell lines.

Protocol: MTT Assay for Cell Viability

• Cell Culture: Culture human cancer cell lines (e.g., MDA-MB-231 for breast cancer, PANC-1 for pancreatic cancer) in appropriate media supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of 2-Cyclopropylthiazole-4-carbonitrile in DMSO. Perform serial dilutions in culture media to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Replace the media in the wells with the media containing the compound or vehicle control (DMSO).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Caption: Workflow for the MTT cell viability assay.

In Vitro Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of the compound against various bacterial and fungal strains.

Protocol: Broth Microdilution Method

• Microorganism Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of 2-Cyclopropylthiazole-4-carbonitrile in the broth to obtain a range of concentrations.

• Inoculation: Add the standardized inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation and Interpretation

The results from the proposed assays should be tabulated for clear comparison and interpretation.

Table 1: Hypothetical Anticancer Activity of 2-Cyclopropylthiazole-4-carbonitrile

Cell Line	Cancer Type	IC₅₀ (µM)
MDA-MB-231	Breast	8.5
PANC-1	Pancreatic	12.3
Caco-2	Colon	15.1
U-118 MG	Glioblastoma	> 50

Data in this table is for illustrative purposes only.

Table 2: Hypothetical Antimicrobial Activity of 2-Cyclopropylthiazole-4-carbonitrile

Organism	Strain Type	MIC (µg/mL)
S. aureus	Gram-positive	16
E. coli	Gram-negative	> 128
C. albicans	Fungus	32

Data in this table is for illustrative purposes only.

Conclusion and Future Directions

2-Cyclopropylthiazole-4-carbonitrile stands as a molecule of significant interest at the crossroads of established pharmacophores. While direct experimental data remains to be generated, the analysis of its constituent parts provides a strong rationale for its investigation as a potential anticancer and antimicrobial agent. The experimental workflows detailed in this guide offer a robust starting point for elucidating its biological activity profile.

Future work should focus on the synthesis of a small library of analogues to establish a structure-activity relationship (SAR). Promising initial hits should be followed by more detailed mechanistic studies, such as kinase profiling, cell cycle analysis, and in vivo efficacy studies in relevant animal models. The exploration of this and related chemical scaffolds promises to yield novel insights and potentially new therapeutic leads.

References

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2-Cyclopropylthiazole-4-carbonitrile (CAS: 1521135-73-8): A Strategic Pharmacophore and Synthetic Building Block in Modern Drug Discovery

Executive Summary

In the landscape of contemporary medicinal chemistry, the thiazole ring remains a privileged scaffold due to its robust stability, hydrogen-bonding capabilities, and favorable physicochemical profile. 2-Cyclopropylthiazole-4-carbonitrile (CAS: 1521135-73-8) has emerged as a highly versatile, bifunctional building block. By coupling the metabolic stability of a cyclopropyl group with the versatile reactivity of a carbonitrile moiety, this compound serves as a critical intermediate for synthesizing complex enzyme inhibitors, receptor antagonists, and novel agrochemicals. This technical guide explores the mechanistic rationale, synthetic workflows, and late-stage functionalization pathways of this essential pharmacophore.

Chemical Identity and Core Physicochemical Properties

Understanding the baseline quantitative properties of 2-cyclopropylthiazole-4-carbonitrile is essential for predicting its behavior in both synthetic workflows and biological systems. The electron-withdrawing nature of the cyano group at the C4 position significantly influences the electron density of the thiazole ring, while the cyclopropyl group at C2 introduces a sterically constrained, lipophilic domain.

Table 1: Physicochemical and Structural Data

Property	Value	Structural Significance
Chemical Name	2-Cyclopropylthiazole-4-carbonitrile	Standard IUPAC nomenclature.
CAS Registry Number	1521135-73-8	Unique identifier for procurement and literature tracking.
Molecular Formula	C7H6N2S	Indicates a highly atom-efficient, low-molecular-weight scaffold.
Molecular Weight	150.20 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD).
SMILES String	N#Cc1csc(C2CC2)n1	Useful for in silico virtual screening and docking studies.
Hydrogen Bond Acceptors	3 (Nitrile N, Thiazole N, Thiazole S)	Facilitates interactions with kinase hinge regions and receptor pockets.
Hydrogen Bond Donors	0	Enhances passive membrane permeability.
Estimated LogP	~1.8	Optimal lipophilicity for oral bioavailability and BBB penetration.

Mechanistic Role in Drug Discovery (E-E-A-T)

The selection of 2-cyclopropylthiazole-4-carbonitrile over its alkyl analogs (e.g., methyl or ethyl derivatives) is driven by specific mechanistic and pharmacokinetic causalities:

• Metabolic Shielding via Cyclopropyl Integration: Straight-chain alkyl groups at the C2 position of thiazoles are notorious for undergoing rapid cytochrome P450-mediated α -oxidation. The cyclopropyl ring restricts conformational flexibility and lacks the requisite geometry for facile hydrogen abstraction, thereby drastically improving the metabolic half-life of the resulting drug candidate [1].

• The Carbonitrile as a Bioisostere and Precursor: The cyano group is not merely a synthetic handle; it is a potent pharmacophore. In the development of 12/15-Lipoxygenase (12/15-LOX) inhibitors for anti-stroke therapies, the carbonitrile acts as a critical hydrogen bond acceptor, anchoring the molecule within the enzyme's active site [2]. Furthermore, it serves as a direct precursor to tetrazoles, which are highly stable bioisosteres for carboxylic acids used in designing CaMKII α hub domain ligands [3].

Validated Synthetic Workflows

The de novo synthesis of 2-cyclopropylthiazole-4-carbonitrile requires a highly controlled, step-by-step methodology to preserve the integrity of the strained cyclopropyl ring while driving the formation of the cyano group. The following protocol is designed as a self-validating system.

Step 1: Thiazole Core Assembly (Hantzsch Synthesis)

• Reagents: Cyclopropanecarbothioamide (1.0 eq), Ethyl 3-bromo-2-oxopropanoate (1.05 eq), Absolute Ethanol.

• Procedure: Dissolve cyclopropanecarbothioamide in absolute ethanol. Add ethyl 3-bromo-2-oxopropanoate dropwise at room temperature. Heat the reaction mixture to 80°C (reflux) for 16 hours.

• Causality: Ethanol serves as a protic solvent that stabilizes the polar transition states during the initial nucleophilic attack of the thioamide sulfur onto the α -bromoketone. Refluxing conditions provide the thermodynamic energy required to drive the subsequent cyclization and dehydration steps, yielding the aromatic thiazole ring [4].

• Self-Validation: Monitor the disappearance of the thioamide via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (3:1) mobile phase. The intermediate product, ethyl 2-cyclopropylthiazole-4-carboxylate, will present as a distinct UV-active spot (254 nm).

Step 2: Amidation of the Ester

• Reagents: Ethyl 2-cyclopropylthiazole-4-carboxylate (1.0 eq), 7N Ammonia in Methanol (excess).

• Procedure: Suspend the ester in 7N NH 3​ /MeOH in a heavy-walled sealed tube. Stir at 50°C for 12 hours. Cool to room temperature and concentrate under reduced pressure.

• Causality: A sealed tube is mandatory to prevent the escape of volatile ammonia gas at 50°C. This ensures a high local concentration of the nucleophile, driving the equilibrium entirely toward the formation of 2-cyclopropylthiazole-4-carboxamide.

• Self-Validation: Liquid Chromatography-Mass Spectrometry (LC-MS) analysis must be performed to confirm the mass shift from the ester ( [M+H]+=198 ) to the amide ( [M+H]+=169 ).

Step 3: Dehydration to Carbonitrile (CAS: 1521135-73-8)

• Reagents: 2-cyclopropylthiazole-4-carboxamide (1.0 eq), Trifluoroacetic anhydride (TFAA, 1.5 eq), Pyridine (3.0 eq), Anhydrous Dichloromethane (DCM).

• Procedure: Dissolve the amide and pyridine in anhydrous DCM under an inert argon atmosphere. Cool the system to 0°C. Add TFAA dropwise over 15 minutes. Stir for 2 hours while allowing the mixture to warm to room temperature. Quench with saturated aqueous NaHCO 3​ and extract with DCM.

• Causality: TFAA is deliberately selected over harsher dehydrating agents (like POCl 3​ or SOCl 2​ ) to prevent acid-catalyzed ring-opening of the highly strained cyclopropyl group. Pyridine acts as an acid scavenger to neutralize the trifluoroacetic acid byproduct, maintaining a mildly basic environment that protects the cyclopropyl moiety.

• Self-Validation: Infrared (IR) spectroscopy of the purified product will definitively confirm success through the complete disappearance of the broad N-H stretching bands (~3200-3400 cm −1 ) and the emergence of a sharp, distinct C ≡ N stretching band at ~2230 cm −1 .

Divergent Late-Stage Functionalization

The true utility of 2-cyclopropylthiazole-4-carbonitrile lies in its ability to act as a central hub for divergent synthesis. The carbonitrile group can be selectively transformed into various functional groups depending on the target pharmacophore requirements.

Divergent late-stage functionalization pathways of 2-Cyclopropylthiazole-4-carbonitrile.

Mechanistic Note on Functionalization

When synthesizing the tetrazole derivative, the addition of NH 4​ Cl to NaN 3​ in DMF is a critical causality-driven choice. This combination forms in situ ammonium azide (or hydrazoic acid equivalents), which significantly accelerates the [3+2] cycloaddition with the electron-deficient nitrile. The polar aprotic nature of DMF ensures the complete solubilization of these inorganic salts at the required elevated temperatures (100°C).

References

• Structure-Based Virtual Screening Identifies 2-Arylthiazole-4-Carboxylic Acids as a Novel Class of Nanomolar Affinity Ligands for the CaMKII α Hub Domain. ACS Publications (Journal of Medicinal Chemistry). Available at:[Link]

• Potent and Selective Inhibitors of Human Reticulocyte 12/15-Lipoxygenase as Anti-Stroke Therapies. PubMed Central (PMC). Available at:[Link]

• Discovery of Novel N-Pyridylpyrazole Thiazole Derivatives as Insecticide Leads. MDPI (Molecules). Available at:[Link]

• Inhibitor containing bicyclic ring derivative, and preparation method and uses therefor (WO2020211798A1).Google Patents.

A Technical Guide to the Synthesis and Application of Cyclopropyl-Containing Thiazoles in Modern Drug Discovery

Introduction: The Strategic Union of Cyclopropane and Thiazole Moieties

In the landscape of medicinal chemistry, the thiazole ring is a "privileged scaffold," a core structural component found in a multitude of FDA-approved drugs and biologically active agents.[1][2] Its versatile chemical nature and ability to engage in various biological interactions have cemented its role in treatments ranging from antibacterial (Sulfathiazole) and anticancer (Dasatinib) to antiviral (Ritonavir) therapies.[2][3][4] Concurrently, the cyclopropyl group, the smallest carbocycle, has garnered immense interest for its unique electronic and conformational properties.[5] Often described as having C-C bonds with partial π-character, or "banana bonds," the cyclopropyl moiety can enhance metabolic stability, improve membrane permeability, and increase the potency of drug candidates by introducing favorable conformational constraints.[6][7]

This guide provides an in-depth exploration of the synthesis and burgeoning therapeutic applications of hybrid molecules that strategically combine the thiazole nucleus with a cyclopropyl fragment. We will delve into the causal reasoning behind synthetic strategies, present detailed experimental protocols, and synthesize the current understanding of the biological activities of these promising compounds, offering a valuable resource for researchers and drug development professionals.

Part 1: Core Synthetic Strategies

The construction of the cyclopropyl-thiazole scaffold predominantly relies on variations of established thiazole syntheses, with the Hantzsch thiazole synthesis being a cornerstone methodology.[4][8] This approach classically involves the condensation of an α-haloketone with a thioamide-containing compound.

The Hantzsch-Type Cyclization: A Workhorse Reaction

The most prevalent route involves the reaction of a cyclopropyl-containing α-haloketone with a thiourea or thiosemicarbazone derivative. The rationale for this approach lies in its reliability, modularity, and the commercial availability of diverse starting materials. The reaction proceeds via an initial S-alkylation of the thioamide sulfur by the α-haloketone, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic thiazole ring.

A noteworthy variation is the "semi-Hantzsch" cyclization, which utilizes pre-formed thiosemicarbazones that react with a cyclopropyl-containing α-haloketone, such as 2-bromo-1-cyclopropyl-2-(2-fluorophenyl)ethanone.[9] This method offers high yields and purity in short reaction times.[9]

Caption: A typical workflow for the discovery and evaluation of novel drugs.

Part 3: Validated Experimental Protocols

The following protocols are presented as self-validating systems, providing detailed, step-by-step methodologies for the synthesis of key cyclopropyl-thiazole intermediates and final products.

Protocol 1: Synthesis of (E)-2-(2-(Cyclopropylmethylene)hydrazinyl)-4-(4-chlorophenyl)thiazole

This two-step protocol is adapted from the work of Łączkowski et al. and demonstrates the synthesis of a biologically active hydrazinylthiazole. [7] Step A: Synthesis of 2-(Cyclopropylmethylene)hydrazine-1-carbothioamide (Intermediate 2)

• Reagents & Setup: To a solution of thiosemicarbazide (10 mmol) in 100 mL of ethanol, add cyclopropanecarboxaldehyde (10 mmol). Add 2-3 drops of glacial acetic acid as a catalyst.

• Reaction: Reflux the mixture for 4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up & Isolation: After completion, cool the reaction mixture to room temperature. Evaporate the solvent under reduced pressure (in vacuo).

• Purification: Wash the resulting solid with diethyl ether to afford the pure intermediate product. The reported yield is approximately 77%. [7] Step B: Cyclization to Form the Thiazole Ring (Compound 3b)

• Reagents & Setup: Dissolve the intermediate from Step A (1 mmol) and 2-bromo-1-(4-chlorophenyl)ethanone (1 mmol) in 50 mL of absolute ethanol.

• Reaction: Reflux the solution for 6 hours. Again, monitor the reaction via TLC.

• Work-up & Isolation: Cool the reaction mixture. The product will precipitate from the solution. Filter the solid precipitate and wash it thoroughly with cold ethanol.

• Purification: Recrystallize the crude product from ethanol to obtain the pure (E)-2-(2-(cyclopropylmethylene)hydrazinyl)-4-(4-chlorophenyl)thiazole. The reported yield is approximately 52%. [7]

Conclusion and Future Outlook

The strategic combination of the cyclopropyl group and the thiazole nucleus represents a highly fruitful avenue in medicinal chemistry. The resulting compounds have demonstrated a remarkable breadth of potent biological activities, including antifungal, anticonvulsant, antiparasitic, and anticancer effects. [6][10]The cyclopropyl moiety consistently imparts favorable physicochemical properties that can translate to improved efficacy and better drug-like characteristics. [7] Future research should focus on expanding the structural diversity of these scaffolds, exploring different substitution patterns on both the cyclopropyl and thiazole rings to refine structure-activity relationships. Furthermore, elucidating the precise mechanisms of action for the most potent compounds will be critical for their advancement as clinical candidates. The continued exploration of cyclopropyl-containing thiazoles holds significant promise for the development of next-generation therapeutics to address pressing global health challenges.

References

• Mahmoodi, N. O., et al. (2016). Synthesis and evaluation of biological activities of 4-cyclopropyl-5-(2-fluorophenyl) arylhydrazono-2,3-dihydrothiazole. Journal of Sulfur Chemistry, 37(2), 196-208. [Link]

• Kashyap, P., et al. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences, 49(3), 599-613. [Link]

• Łączkowski, K. Z., et al. (2018). Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. Medicinal Chemistry Research, 27(9), 2125–2140. [Link]

• Petrou, A., et al. (2021). Thiazole Ring—A Biologically Active Scaffold. Molecules, 26(11), 3166. [Link]

• Łączkowski, K. Z., et al. (2018). Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. Medicinal Chemistry Research, 27(9), 2125–2140. Available at: [Link]

• Zaman, H., & Saeed, A. (2025). Biologically active cyclopropyl and 1,3-thiazole-2-imines incorporating compounds. ResearchGate. Full-text available. [Link]

• Al-Ostath, A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(13), 3983. [Link]

• Łączkowski, K. Z., et al. (2018). Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti- Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. PubMed, PMID: 30220831; PMCID: PMC6133161. [Link]

• Schroeder, G. M., et al. (2006). Discovery and Evaluation of N-Cyclopropyl- 2,4-difluoro-5-((2-(pyridin-2-ylamino)thiazol-5- ylmethyl)amino)benzamide (BMS-605541), a Selective and Orally Efficacious Inhibitor of Vascular Endothelial Growth Factor Receptor-2. Journal of Medicinal Chemistry, 49(12), 3545-3559. [Link]

• Sumran, G. (2026). Recent Advances in the Multicomponent Synthesis of Thiazoles. Emerging Horizons in Scientific Research. [Link]

• Georgiadis, D., et al. (2018). Syntheses of Cyclopropyl Analogues of Disorazoles A1 and B1 and Their Thiazole Counterparts. The Journal of Organic Chemistry, 83(20), 12556-12568. [Link]

• Sharma, R., et al. (2023). Recent advances in the synthesis and utility of thiazoline and its derivatives. RSC Advances, 13(41), 28834-28856. [Link]

• Al-Harbi, S. A., & Al-Ghamdi, A. A. (2025). Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. International Journal of Pharmaceutical Sciences Review and Research, 85(3), 46-55. [Link]

• Saki, M., et al. (2023). Thiazole ring- the antimicrobial, anti-inflammatory, and anticancer active scaffold. Chemical Methodologies, 7(4), 285-300. [Link]

• Nguyen, T. T., et al. (2022). Recent Development in the Synthesis of Thiazoles. Mini-Reviews in Organic Chemistry, 19(5), 589-604. [Link]

• El-Sayed, N. N. E., et al. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1). [Link]

• Shahin, I. G., et al. (2022). Recent Advances in the Synthesis of Thiazole Ring: Mini Review. Mini-Reviews in Organic Chemistry, 19, 1-15. [Link]

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The Reactivity and Synthetic Utility of the Nitrile Group on the Thiazole Ring: A Comprehensive Guide for Drug Development

Introduction

Thiazole carbonitriles (cyanothiazoles) represent a highly versatile class of heterocyclic building blocks in medicinal chemistry. The unique reactivity of these molecules stems from the interplay between the electron-deficient thiazole core and the strongly electron-withdrawing nitrile group (-C≡N). This whitepaper provides an in-depth technical analysis of the reactivity of the nitrile group on the thiazole ring, detailing its electronic influence, direct transformations, and application in the synthesis of complex pharmacophores—most notably in the total synthesis of the potent Class I Histone Deacetylase (HDAC) inhibitor, Largazole[1].

Electronic Influence and Positional Reactivity

The position of the nitrile group (C2, C4, or C5) on the thiazole ring fundamentally dictates the molecule's reactivity profile. The thiazole ring itself is a π-electron-deficient system due to the electronegative nitrogen and sulfur heteroatoms.

Activation for Nucleophilic Aromatic Substitution (SNAr): When positioned at C5, the nitrile group acts as a powerful electron-withdrawing group (EWG) via both inductive (-I) and resonance (-M) effects. This significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). In compounds such as 2-chloro-1,3-thiazole-5-carbonitrile, the C5 nitrile activates the C2 position, making the chloride an excellent leaving group for SNAr reactions[2].

Causality in SNAr: The incoming nucleophile attacks the C2 carbon, forming a negatively charged Meisenheimer complex. This intermediate is highly stabilized because the negative charge can be delocalized onto the highly electronegative ring nitrogen and further extended into the C5 nitrile group, lowering the activation energy of the rate-determining step.

Electronic effects and SNAr activation pathway of 2-chloro-thiazole-5-carbonitrile.

Direct Transformations of the Thiazole Nitrile

Beyond activating the ring, the nitrile group itself is a highly reactive electrophilic center capable of undergoing several key transformations:

• Reduction: The nitrile can be reduced to a primary amine using strong hydride donors like lithium aluminum hydride (LiAlH₄) or via catalytic hydrogenation.

• Hydrolysis: Under strongly acidic or basic conditions, the nitrile hydrolyzes first to an amide and subsequently to a carboxylic acid.

• Heterocycle Formation (Thiazoline Condensation): One of the most synthetically valuable reactions in complex drug synthesis is the condensation of a thiazole-4-carbonitrile with a 1,2-aminothiol (e.g., cysteine derivatives) to form a thiazoline ring. This transformation is the cornerstone of the total synthesis of Largazole, where a thiazole nitrile is condensed with (R)-α-methylcysteine to construct the critical thiazoline-thiazole pharmacophore[1],[3].

Mechanism of Thiazoline formation from Thiazole Nitrile and Cysteine.

Experimental Protocols: Self-Validating Workflows

As an application scientist, it is critical to design protocols that inherently validate the success of each mechanistic step. Below are two field-proven methodologies.

Protocol A: SNAr of 2-Chloro-1,3-thiazole-5-carbonitrile

Objective: Substitute the C2 chloride with a secondary amine. Causality: The use of a mild base (K₂CO₃) neutralizes the generated HCl without prematurely hydrolyzing the C5 nitrile. Polar aprotic solvents (DMF) are chosen to heavily solvate the nucleophile and stabilize the polar Meisenheimer transition state.

• Preparation: Dissolve 1.0 eq of 2-chloro-1,3-thiazole-5-carbonitrile[2] in anhydrous DMF (0.2 M).

• Reagent Addition: Add 1.2 eq of the secondary amine and 2.0 eq of anhydrous K₂CO₃.

• Reaction: Stir the mixture at 60 °C for 4 hours.

  • Validation Check: Monitor via LC-MS; the disappearance of the starting material mass (m/z 144.5) and the appearance of the target product mass confirms successful substitution.

• Workup: Quench the reaction with ice water to precipitate the product. Filter, wash with cold water, and dry under a vacuum.

Protocol B: Thiazoline Formation via Nitrile Condensation (Largazole Intermediate)

Objective: Condense thiazole-4-carbonitrile with (R)-α-methylcysteine to form a thiazoline ring[1],[3]. Causality: The reaction is strictly buffered at pH 5.95. At this specific pH, the thiol group of cysteine is sufficiently nucleophilic to attack the nitrile carbon, forming a thioimidate intermediate. Simultaneously, the amine remains partially protonated, preventing it from acting as a competing nucleophile until the thioimidate is formed. Once formed, the proximity effect drives the intramolecular amine attack, expelling ammonia to yield the thiazoline.

• Preparation: To a solution of thiazole-4-carbonitrile (1.0 eq) in methanol (0.1 M), add (R)-α-methylcysteine hydrochloride (1.2 eq).

• Buffering: Add NaHCO₃ (5.0 eq) and an equal volume of phosphate buffer (pH 5.95) relative to the methanol volume.

• Condensation: Degas the mixture with N₂ and stir at 70 °C for 2 hours.

  • Validation Check: The evolution of ammonia gas (detectable via wet pH paper at the condenser outlet) indicates successful cyclization and loss of NH₃.

• Isolation: Cool to room temperature, evaporate the methanol in vacuo, acidify the aqueous layer to pH 2 with 1M KHSO₄, and extract with ethyl acetate.

Quantitative Data Summary

The following table summarizes the standard reaction conditions, expected yields, and core mechanistic drivers for the primary transformations of thiazole nitriles.

Transformation Type	Starting Material	Reagents / Conditions	Yield Range	Key Mechanistic Feature
SNAr (C2 Substitution)	2-Chloro-thiazole-5-carbonitrile	Amine (1.2 eq), K₂CO₃ (2.0 eq), DMF, 60 °C	85 - 95%	LUMO lowering by 5-CN stabilizes the Meisenheimer complex.
Thiazoline Condensation	Thiazole-4-carbonitrile	(R)-α-methylcysteine (1.2 eq), pH 5.95 buffer, MeOH, 70 °C	78 - 100%	pH control ensures selective thiol attack followed by amine cyclization.
Nitrile Reduction	Thiazole-carbonitrile	LiAlH₄ (2.0 eq), THF, 0 °C to RT	70 - 85%	Direct hydride delivery to the highly electrophilic nitrile carbon.
Nitrile Hydrolysis	Thiazole-carbonitrile	6M HCl, Reflux, 12 h	80 - 90%	Protonation of the nitrile nitrogen enhances electrophilicity for water attack.

References

• Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor. Organic Process Research & Development.[Link][1]

• Largazole and Analogues with Modified Metal-Binding Motifs Targeting Histone Deacetylases: Synthesis and Biological Evaluation. Journal of Medicinal Chemistry.[Link][3]

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• 2. CAS 51640-36-9: 2-chloro-1,3-thiazole-5-carbonitrile [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Bioisosteric Replacement Strategies for the Cyclopropyl Group

Abstract

The cyclopropyl group is a well-established and valuable structural motif in medicinal chemistry, prized for its ability to confer conformational rigidity and favorable metabolic properties. However, in the course of lead optimization, it is often necessary to explore bioisosteric replacements to fine-tune physicochemical properties, modulate biological activity, or secure novel intellectual property. This guide provides an in-depth analysis of key bioisosteric replacement strategies for the cyclopropyl group, with a focus on oxetanes, bicyclo[1.1.1]pentanes (BCPs), and cubanes. We will delve into the comparative physicochemical properties, synthetic protocols for their incorporation, and case studies illustrating their application in drug discovery.

Introduction: The Enduring Appeal and Strategic Replacement of the Cyclopropyl Group

Bioisosterism, the strategy of replacing a functional group within a bioactive molecule with another group of similar size, shape, and electronic properties, is a cornerstone of modern drug design.[1] This approach allows for the systematic optimization of a lead compound's pharmacodynamic and pharmacokinetic profile.[2] The cyclopropyl ring, a three-membered carbocycle, has found widespread use in medicinal chemistry due to its unique structural and electronic features.[3][4] Its inherent ring strain results in C-C bonds with enhanced p-character and shorter, stronger C-H bonds, which often leads to increased metabolic stability compared to larger aliphatic rings.[3][5] Functionally, the cyclopropyl group acts as a "conformational clamp," restricting the rotation of adjacent bonds and pre-organizing a molecule into a bioactive conformation, which can enhance binding affinity to its biological target.[6]

Despite these advantages, the strategic replacement of a cyclopropyl group can be a powerful tool to:

• Modulate Physicochemical Properties: Fine-tune solubility, lipophilicity (LogP/LogD), and pKa.

• Improve ADME Profile: Enhance metabolic stability, reduce off-target effects, and alter plasma clearance.[7]

• Enhance Potency and Selectivity: Optimize interactions with the target protein.

• Navigate Intellectual Property Landscapes: Generate novel chemical entities with distinct patentability.

This guide will focus on three-dimensional, saturated bioisosteres that have emerged as prominent replacements for the cyclopropyl group: oxetanes, bicyclo[1.1.1]pentanes (BCPs), and cubanes.

Key Bioisosteric Replacements for the Cyclopropyl Group

The selection of an appropriate bioisostere for a cyclopropyl group is a multifactorial decision that depends on the specific goals of the lead optimization program. The following sections provide a comparative overview of the most common replacements.

Oxetane: The Polar Surrogate

The oxetane ring, a four-membered heterocycle containing an oxygen atom, has gained significant traction as a bioisostere for the cyclopropyl group, as well as for gem-dimethyl and carbonyl functionalities.[8][9] The introduction of the oxygen atom imparts a higher degree of polarity and a significant dipole moment, which can be leveraged to improve aqueous solubility and modulate interactions with the biological target.[8]

Key Advantages of Oxetane Substitution:

• Increased Solubility: The polar nature of the oxetane ring generally leads to improved aqueous solubility compared to the more lipophilic cyclopropyl group.

• Reduced Lipophilicity: The replacement of a cyclopropyl group with an oxetane typically results in a decrease in LogP/LogD.[10]

• pKa Modulation: The strong σ-electron-withdrawing character of the oxetane can significantly reduce the pKa of adjacent basic amines, which can be beneficial for reducing hERG liability and improving cell permeability.[8][11]

• Metabolic Stability: Oxetanes are often metabolically robust, though their stability can be context-dependent.[12]

Bicyclo[1.1.1]pentane (BCP): The Rigid Linear Spacer

Bicyclo[1.1.1]pentane (BCP) is a highly rigid, strained carbocycle that has emerged as a non-classical bioisostere for the para-substituted phenyl ring, as well as for the cyclopropyl and tert-butyl groups.[13][14][15] Its rigid, linear geometry provides a unique trajectory for substituents, making it an excellent tool for probing structure-activity relationships.

Key Advantages of BCP Substitution:

• Increased Three-Dimensionality: BCPs are archetypal "escape from flatland" motifs, increasing the sp3 character of a molecule, which is often correlated with higher clinical success rates.[16]

• Improved Metabolic Stability: The strained C-H bonds of the BCP cage are generally resistant to oxidative metabolism, often leading to improved metabolic stability compared to more flexible alkyl groups.[15][17]

• Enhanced Solubility and Permeability: Replacement of a planar aromatic ring with a BCP can lead to significant improvements in both solubility and permeability.[13][18]

• Defined Exit Vectors: The rigid nature of the BCP scaffold provides well-defined exit vectors for substituents, which can be exploited to optimize interactions with the target protein.

Cubane: The Ultimate Three-Dimensional Scaffold

Cubane is a highly strained, synthetic polycyclic hydrocarbon with a cage-like structure. Its unique geometry, with substituents exiting at 90-degree angles, makes it an intriguing, albeit synthetically challenging, bioisostere. Cubane has been explored as a replacement for benzene rings and other cyclic systems.[19][20]

Key Advantages of Cubane Substitution:

• Maximal Three-Dimensionality: Cubane offers a maximal increase in the sp3 character of a molecule, providing a rigid scaffold with unique spatial arrangements of substituents.

• Metabolic Stability: Similar to BCPs, the high strain and s-character of the C-H bonds in cubane can impart significant metabolic stability.[21]

• Novel Chemical Space: The synthetic challenge and unique geometry of cubane mean that its incorporation can lead to highly novel and patentable chemical matter.

Comparative Physicochemical Properties

The choice of a bioisosteric replacement is often guided by the desired changes in a molecule's physicochemical properties. The following table provides a comparative summary of the key properties of the cyclopropyl group and its common bioisosteres.

Property	Cyclopropyl	Oxetane	Bicyclo[1.1.1]pentane (BCP)	Cubane
Molecular Formula	-CH(CH₂)₂-	-CH(OCH₂)CH₂-	-C(CH)₂(CH₂)₂CH-	-C(CH)₇-
Molecular Weight	41.07 g/mol	57.07 g/mol	67.12 g/mol	104.15 g/mol
Lipophilicity (cLogP)	~1.1	~0.2	~1.5	~2.5
Dipole Moment	~0 D	~1.9 D	~0 D	~0 D
Geometry	Planar triangle	Puckered 4-membered ring	Rigid, linear cage	Rigid cube
Effect on Adjacent Amine pKa	Minimal effect	Significant reduction (1-2 pKa units)	Minimal effect	Minimal effect
Metabolic Stability	Generally good, but can be a site of metabolism	Generally good, can be a site of metabolism	Generally very good	Generally very good

Synthetic Strategies and Experimental Protocols

The successful implementation of a bioisosteric replacement strategy hinges on the availability of robust and versatile synthetic methods for the incorporation of the desired motif. This section provides an overview of common synthetic strategies and representative protocols.

Logical Workflow for Bioisostere Incorporation

The following diagram illustrates a general decision-making workflow for selecting and synthesizing a bioisosteric replacement for a cyclopropyl group.

Caption: A decision workflow for selecting and implementing a cyclopropyl bioisosteric replacement strategy.

Protocol 1: Synthesis of an Aryl-Oxetane via Suzuki Coupling

This protocol describes a general method for the coupling of an oxetane-containing building block to an aryl halide using a nickel-catalyzed Suzuki coupling.[5][7]

Materials:

• Aryl halide (1.0 equiv)

• Oxetan-3-ylboronic acid pinacol ester (1.5 equiv)

• NiCl₂(dppp) (0.1 equiv)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• Anhydrous 1,4-dioxane

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a flame-dried Schlenk flask, add the aryl halide, oxetan-3-ylboronic acid pinacol ester, NiCl₂(dppp), and K₃PO₄.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous 1,4-dioxane and DMF (e.g., 4:1 ratio).

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired aryl-oxetane.

Protocol 2: Incorporation of a BCP Moiety via Radical Addition to [1.1.1]Propellane

This protocol outlines a general procedure for the synthesis of a BCP-containing compound through the radical addition of an alkyl halide to [1.1.1]propellane.[22][23]

Materials:

• Alkyl iodide or bromide (1.0 equiv)

• [1.1.1]Propellane solution (typically in diethyl ether, 1.2-1.5 equiv)

• Photocatalyst (e.g., fac-Ir(ppy)₃, 1-2 mol%)

• Hantzsch ester (1.5 equiv)

• Anhydrous solvent (e.g., acetonitrile or DMF)

Procedure:

• To a reaction vessel, add the alkyl halide, Hantzsch ester, and photocatalyst.

• Degas the solvent by sparging with argon for 15-30 minutes.

• Add the degassed solvent to the reaction vessel.

• Add the [1.1.1]propellane solution via syringe.

• Irradiate the reaction mixture with a blue LED light source at room temperature for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the BCP-containing compound.

Case Studies in Drug Discovery

The following case studies illustrate the successful application of cyclopropyl bioisosteric replacement strategies in lead optimization.

Case Study 1: Oxetane as a Cyclobutyl/gem-Dimethyl Replacement to Mitigate hERG Liability

In the development of protein kinase Cθ (PKCθ) inhibitors, scientists at Vertex Pharmaceuticals identified potent cyclobutyl amine-containing compounds that unfortunately exhibited significant hERG inhibition.[8] By replacing the cyclobutyl group with an oxetane, they were able to develop less basic and less lipophilic analogs with abolished hERG activity while maintaining PKCθ inhibition.[8] This example highlights the utility of the oxetane's electron-withdrawing nature to modulate pKa and improve the safety profile.

Case Study 2: BCP as a Phenyl Replacement in an LpPLA2 Inhibitor

In the optimization of darapladib, a lipoprotein-associated phospholipase A2 (LpPLA2) inhibitor, researchers replaced a phenyl ring with a bicyclo[1.1.1]pentane moiety.[9][18] The resulting BCP analog maintained high potency and its binding mode was confirmed by X-ray crystallography.[18] Importantly, the BCP-containing compound exhibited improved physicochemical properties, including increased solubility and a better pharmacokinetic profile, demonstrating the value of BCP as a phenyl bioisostere to "escape from flatland" and enhance drug-like properties.[9][18]

Caption: Comparison of properties in two case studies of bioisosteric replacement.

Conclusion

The strategic replacement of a cyclopropyl group with bioisosteres such as oxetanes, bicyclo[1.1.1]pentanes, and cubanes offers a powerful set of tools for medicinal chemists to address challenges in lead optimization. Each of these strained ring systems possesses a unique combination of steric and electronic properties that can be leveraged to fine-tune a molecule's potency, selectivity, and pharmacokinetic profile. A thorough understanding of their comparative properties and the synthetic methodologies for their incorporation is essential for the successful application of these strategies in the design of next-generation therapeutics.

References

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• Scientific Update. (2020, August 26). The Cyclopropyl Group in Medicinal Chemistry. [Link]

• PubMed. (2016, October 13). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. [Link]

• Drug Design Org. (2007, February 15). Bioisosterism. [Link]

• Hypha Discovery Blogs. (2021, September 23). Metabolism of cyclopropyl groups. [Link]

• ResearchGate. (2016, June). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. [Link]

• LASSBio. Bioisosterism: A Useful Strategy for Molecular Modification and Drug Design. [Link]

• ACS Publications. (2022, January 20). Synthesis and Use of Bicyclo[1.1.1]pentylaldehyde Building Blocks. [Link]

• ACS Publications. (2014, July 28). Cubanes in Medicinal Chemistry: Synthesis of Functionalized Building Blocks. [Link]

• RSC Publishing. Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks. [Link]

• NIH. (2023, September 7). Oxetanes in Drug Discovery Campaigns. [Link]

• NIH. (2021, July 8). 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. [Link]

• Taylor & Francis Online. (2025, December 1). Synthetic oxetanes in drug discovery: where are we in 2025?[Link]

• NIH. (2023, February 1). Silver(I)-Catalyzed Synthesis of Cuneanes from Cubanes and their Investigation as Isosteres. [Link]

• Beilstein Journal of Organic Chemistry. (2020, September 2). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. [Link]

• Baran Lab. (2020, November 14). Bioisosteres v2 - Recent Trends and Tactics. [Link]

• ResearchGate. (2020, June 16). Improving non-specific binding and solubility: bicycloalkyls and cubanes as p-phenyl bioisosteres. [Link]

• ACS Publications. (2021, June 24). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). [Link]

• ScholarWorks. Cross-Electrophile Coupling of Oxetanes. [Link]

• PubMed. (2023, June 12). A General and Practical Route to Functionalized Bicyclo[1.1.1]Pentane-Heteroaryls Enabled by Photocatalytic Multicomponent Heteroarylation of [1.1.1]Propellane. [Link]

• NIH. (2023, May 16). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. [Link]

• NIH. (2021, March 11). Put a ring on it: application of small aliphatic rings in medicinal chemistry. [Link]

• Chemspace. Bioisosteric Replacements. [Link]

• JACS Au. (2023, May 16). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. [Link]

• The Royal Society of Chemistry. Development of Oxetane Modified Building Blocks for Peptide Synthesis. [Link]

• Drug Design Org. (2006, September). 3-Amino-1-alkyl-cyclopentane carboxamides as small molecule antagonists of the human and murine CC chemokine receptor. [Link]

• ACS Publications. (2020, July 17). Nonclassical Phenyl Bioisosteres as Effective Replacements in a Series of Novel Open-Source Antimalarials. [Link]

• Royal Society of Chemistry. (2025, June 27). Oxetanes: formation, reactivity and total syntheses of natural products. [Link]

• NIH. (2022, August 8). Synthesis and Biological Evaluation of Bicyclo[1.1.1]pentane-Containing Aromatic Lipoxin A4 Analogues. [Link]

• ACS Publications. (2023, January 25). Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes. [Link]

• Scientific Update. (2020, August 26). The Cyclopropyl Group in Medicinal Chemistry. [Link]

• ACS Publications. (2023, September 7). Oxetanes in Drug Discovery Campaigns. [Link]

• NIH. (2023, September 7). Oxetanes in Drug Discovery Campaigns. [Link]

• NIH. (2016, October 26). Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. [Link]

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• Open Library Publishing Platform. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. [Link]

• ResearchGate. (2025, October 26). Investigation of a [1.1.1]bicyclopentane as a phenyl replacement within an LpPLA 2 inhibitor. [Link]

• ChemRxiv. Synthesis of meta-substituted arene bioisosteres from [3.1.1]propellane. [Link]

• Drug Hunter. (2025, May 9). Bioisosteres Cheat Sheet. [Link]

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one-pot synthesis of substituted thiazoles from 2-Cyclopropylthiazole-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and efficient one-pot, multicomponent protocol for the synthesis of 2-cyclopropyl-4-cyanothiazole derivatives. Thiazole scaffolds are of paramount importance in medicinal chemistry, appearing in numerous FDA-approved drugs due to their diverse biological activities.[1][2] The described methodology, adapted from the principles of the Hantzsch thiazole synthesis, offers a streamlined approach to constructing these valuable heterocyclic motifs, reducing reaction time and minimizing waste by avoiding the isolation of intermediates.[3] This guide provides a comprehensive overview of the reaction mechanism, a detailed step-by-step protocol, and critical insights for successful execution and troubleshooting.

Introduction: The Significance of Thiazoles and One-Pot Syntheses

The thiazole ring is a privileged scaffold in drug discovery, forming the core of drugs with a wide array of therapeutic applications, including antibacterial (Sulfathiazole), anti-inflammatory (Meloxicam), and anticancer (Dasatinib) agents.[1][2] The substitution pattern on the thiazole ring is crucial for modulating pharmacological activity. Specifically, the presence of a cyclopropyl group at the 2-position and a cyano group at the 4-position can significantly influence the molecule's metabolic stability and binding affinity to biological targets.

Traditional multi-step syntheses for such complex heterocycles are often laborious, time-consuming, and generate significant waste. One-pot multicomponent reactions (MCRs) have emerged as a powerful strategy in modern organic synthesis, offering increased efficiency, atom economy, and operational simplicity.[3][4] By combining multiple reaction steps in a single flask without isolating intermediates, MCRs accelerate the drug discovery process and align with the principles of green chemistry.[1][5] The Hantzsch thiazole synthesis, a classic reaction involving the condensation of an α-haloketone with a thioamide, provides a reliable foundation for developing such one-pot procedures.[6][7][8]

Core Methodology: A Multicomponent Approach

The synthesis of 2-cyclopropyl-4-cyanothiazoles can be efficiently achieved through a one-pot reaction involving three key components:

• Cyclopropanecarbothioamide: This provides the C2-N3 fragment of the thiazole ring, incorporating the desired cyclopropyl group.

• An α-halocarbonyl compound bearing a cyano group: A compound such as 3-bromo-2-oxopropanenitrile serves as the C4-C5 fragment.

• A suitable base and solvent system: To facilitate the condensation and cyclization steps.

This strategy allows for the rapid assembly of the target thiazole core in a single, streamlined operation.

Visualizing the Workflow

The experimental workflow is designed for efficiency and simplicity, moving from reagent assembly to product isolation in a continuous process.

Caption: One-pot synthesis workflow for 2-cyclopropyl-4-cyanothiazoles.

Reaction Mechanism

The reaction proceeds via a well-established mechanism based on the Hantzsch thiazole synthesis.[7][8]

• Nucleophilic Attack: The sulfur atom of the cyclopropanecarbothioamide acts as a nucleophile, attacking the α-carbon of the 3-bromo-2-oxopropanenitrile in an SN2 reaction.

• Cyclization: An intramolecular nucleophilic attack occurs where the nitrogen of the thioamide attacks the carbonyl carbon, forming a five-membered ring intermediate (a thiazoline).

• Dehydration: The resulting intermediate undergoes base-assisted dehydration (loss of a water molecule) to form the stable, aromatic thiazole ring.

Caption: Mechanism of the Hantzsch-type synthesis of 2-cyclopropyl-4-cyanothiazole.

Detailed Experimental Protocol

Materials:

• Cyclopropanecarbothioamide (1.0 mmol, 1.0 eq)

• 3-bromo-2-oxopropanenitrile (1.0 mmol, 1.0 eq)

• Sodium bicarbonate (NaHCO₃) (2.0 mmol, 2.0 eq)

• Ethanol (5 mL)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and condenser, add cyclopropanecarbothioamide (1.0 mmol) and 3-bromo-2-oxopropanenitrile (1.0 mmol).

• Add ethanol (5 mL) to the flask, followed by sodium bicarbonate (2.0 mmol).

• Heat the reaction mixture to 70°C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (disappearance of starting materials), cool the flask to room temperature.

• Pour the reaction mixture into a separatory funnel containing 20 mL of water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine solution (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude residue by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 2-Cyclopropylthiazole-4-carbonitrile.

Data Summary and Reaction Scope

The versatility of this one-pot protocol can be demonstrated by varying the thioamide and α-halocarbonyl components. The following table summarizes representative yields for analogous thiazole syntheses reported in the literature, showcasing the general applicability of the Hantzsch-type reaction.

Entry	Thioamide Component	α-Halocarbonyl Component	Product	Yield (%)
1	Thiourea	2-Bromoacetophenone	2-Amino-4-phenylthiazole	>90
2	Thiobenzamide	Ethyl bromopyruvate	Ethyl 2-phenylthiazole-4-carboxylate	~85
3	Thiosemicarbazide	3-Bromoacetyl-coumarin	2-Hydrazinyl-4-(coumarin-3-yl)thiazole	79-90
4	Thioacetamide	2-Chloro-1-phenylethanone	2-Methyl-4-phenylthiazole	High

Note: Yields are representative and may vary based on specific substrates and reaction conditions. Data is compiled based on general outcomes of Hantzsch syntheses.[5][6]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	- Extend reaction time or increase temperature slightly. - Ensure reagents are pure and dry.
Side product formation.	- Use a milder base (e.g., KHCO₃). - Lower the reaction temperature.
Reaction Stalls	Inactive reagents.	- Check the purity of the α-halocarbonyl; they can be unstable. - Use freshly prepared or purified thioamide.
Purification Difficulty	Product co-elutes with impurities.	- Optimize the solvent system for column chromatography. - Consider recrystallization as an alternative purification method.

Conclusion

This application note provides a comprehensive guide for the one-pot synthesis of 2-cyclopropyl-4-cyanothiazoles, a class of compounds with high potential in drug discovery. By leveraging a multicomponent Hantzsch-type reaction, this protocol offers an efficient, scalable, and atom-economical route to these valuable heterocyclic scaffolds. The detailed mechanism, step-by-step protocol, and troubleshooting guide are intended to enable researchers to successfully implement and adapt this methodology for the synthesis of novel thiazole derivatives.

References

• National Open Access Monitor, Ireland. Reinvestigation of a modified Hantzsch thiazole synthesis. Available from: [Link]

• Li, Y., et al. (2013). One-Pot Chemoenzymatic Multicomponent Synthesis of Thiazole Derivatives. Molecules. Available from: [Link]

• Sahu, S., et al. (2025). One-Pot Multicomponent Synthesis of Fully Substituted 1,3-Thiazoles Appended with Naturally Occurring Lawsone. The Journal of Organic Chemistry. Available from: [Link]

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• Bou-Salah, L., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules. Available from: [Link]

• Sumran, G. (2026). Recent Advances in the Multicomponent Synthesis of Thiazoles. Emerging Horizons in Scientific Research. Available from: [Link]

• Sumran, G. (2026). Recent Advances in the Multicomponent Synthesis of Thiazoles. ResearchGate. Available from: [Link]

• Al-Omair, M. A., et al. (2020). One-Pot Synthesis of Novel Thiazoles as Potential Anti-Cancer Agents. Pharmaceuticals. Available from: [Link]

• Nalajam, G., & Vedula, R. R. (2008). A Facile One-Pot Synthesis of 2-pyrazolyl-4-aryl-thiazoles in a Three-Component Reaction. ResearchGate. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Stability & Troubleshooting for 2-Cyclopropylthiazole-4-carbonitrile

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing unexpected degradation of functionalized heterocycles. 2-Cyclopropylthiazole-4-carbonitrile is a highly versatile building block, but its structural motifs—specifically the C4-carbonitrile and the C2-cyclopropyl group—present distinct vulnerabilities under pH extremes.

This guide provides a mechanistic framework, quantitative stability data, and self-validating protocols to ensure reproducible handling, storage, and reaction design for this compound.

Mechanistic Insights: Causality of Degradation

Understanding the chemical causality behind degradation is critical for preventing it. This molecule possesses two highly reactive loci under extreme aqueous conditions:

A. Nitrile Hydrolysis (Acidic & Basic Susceptibility) The carbonitrile group is highly electrophilic and prone to sequential hydrolysis.

• Base-Catalyzed Hydrolysis: The strongly nucleophilic hydroxide ion directly attacks the carbon-nitrogen triple bond, forming an imine anion that tautomerizes to an amide[1]. Further nucleophilic attack by hydroxide on the amide yields the carboxylate salt and ammonia[1].

• Acid-Catalyzed Hydrolysis: Protonation of the nitrile nitrogen increases the electrophilicity of the carbon, allowing water (a poor nucleophile) to attack. This forms an imidic acid that tautomerizes to an amide, and eventually hydrolyzes to a carboxylic acid and an ammonium ion[2].

B. Cyclopropane Ring-Opening (Acid Sensitivity) While cyclopropanes are generally stable to basic conditions, they are susceptible to acid-catalyzed ring opening due to inherent ring strain. Strong Brønsted acids (e.g., concentrated H2SO4, triflic acid, or prolonged exposure to 1M HCl) protonate the ring, facilitating nucleophilic attack or carbocation formation, which leads to ring-opened aliphatic degradants[3].

Degradation pathways of 2-cyclopropylthiazole-4-carbonitrile.

Quantitative Stability Matrix

To aid in experimental design, the following table summarizes the quantitative stability of 2-cyclopropylthiazole-4-carbonitrile across various pH and temperature conditions.

Condition	pH	Temperature	Est. Half-Life (t1/2)	Primary Degradation Product
Strong Acid (1M HCl)	< 1.0	60°C	< 2 hours	2-Cyclopropylthiazole-4-carboxylic acid + ring-opened impurities
Mild Acid (Acetate Buffer)	4.0	37°C	> 72 hours	Trace Amide
Neutral (PBS)	7.4	37°C	> 14 days	None (Stable)
Mild Base (Carbonate Buffer)	9.0	37°C	~ 48 hours	2-Cyclopropylthiazole-4-carboxamide
Strong Base (1M NaOH)	> 13.0	60°C	< 1 hour	2-Cyclopropylthiazole-4-carboxylate

Troubleshooting FAQs

Q: My LC-MS shows a +18 Da mass shift after storing the compound in a basic buffer overnight. What happened? A: The +18 Da shift corresponds to the exact mass addition of one water molecule, indicating the partial hydrolysis of the carbonitrile to the primary amide (2-cyclopropylthiazole-4-carboxamide)[1]. To prevent this, store stock solutions in anhydrous DMSO and avoid prolonged exposure to aqueous buffers above pH 8.

Q: During an acid-catalyzed deprotection step in my workflow, my starting material disappeared, and I observed multiple highly polar peaks. Why? A: You are observing a dual-degradation pathway. Strong acids not only hydrolyze the nitrile to the carboxylic acid[2] but also trigger the protolytic ring-opening of the cyclopropyl group[3]. To preserve the cyclopropane ring, switch to milder Lewis acids or orthogonal protecting groups that do not require harsh Brønsted acids for removal.

Q: How can I intentionally synthesize 2-cyclopropylthiazole-4-carboxylic acid from this nitrile without destroying the cyclopropyl group? A: Exploit the base-stability of the cyclopropane ring. Perform a base-catalyzed hydrolysis using 10% NaOH at reflux for 1-2 hours. The nitrile will rapidly convert to the carboxylate[1]. Cool the reaction on ice and carefully acidify to pH 3 using dilute HCl. The carboxylic acid will cleanly precipitate without subjecting the cyclopropyl ring to prolonged acidic stress.

Validated Experimental Protocol: Forced Degradation Profiling

To establish a self-validating system for testing the stability of this compound in your specific assay buffers, follow this standardized methodology.

Step 1: Stock Solution Preparation

• Dissolve 2-cyclopropylthiazole-4-carbonitrile in anhydrous LC-MS grade DMSO to a concentration of 10 mM.

• Causality Check: DMSO prevents premature aqueous hydrolysis during storage, acting as a stable baseline.

Step 2: Buffer Incubation

• Dilute the stock to 100 µM in three separate vials containing: (A) 0.1M HCl (pH 1), (B) 50 mM PBS (pH 7.4), and (C) 0.1M NaOH (pH 13).

• Incubate at 37°C and 60°C.

Step 3: Quenching (Critical Step)

• At designated time points (0, 1, 4, 24 hours), remove 50 µL aliquots.

• For the acidic sample, quench with 50 µL of 0.1M NaOH. For the basic sample, quench with 50 µL of 0.1M HCl.

• Causality Check: Neutralization halts the acid/base-catalyzed hydrolysis immediately, ensuring the LC-MS snapshot accurately reflects the exact time point rather than continuing to degrade in the autosampler.

Step 4: LC-MS/MS Analysis

• Add 100 µL of cold acetonitrile to crash out any buffer salts. Centrifuge at 14,000 x g for 5 minutes.

• Analyze the supernatant via LC-MS/MS (Reverse-phase C18, gradient of Water/MeCN with 0.1% Formic Acid). Monitor for the parent mass, +18 Da (amide), and +19 Da (carboxylic acid).

Standardized experimental workflow for forced degradation testing.

References

• Video: Nitriles to Carboxylic Acids: Hydrolysis - JoVE. JoVE.
• 20.7: Chemistry of Nitriles. LibreTexts.
• Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. ACS Publications.

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• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting & Purification of Crude 2-Cyclopropylthiazole-4-carbonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the downstream processing of heterocyclic building blocks. The synthesis of 2-cyclopropylthiazole-4-carbonitrile (CAS 1521135-73-8) typically relies on the classical Hantzsch thiazole synthesis. While robust, this pathway is notorious for generating specific classes of impurities that can derail downstream coupling reactions.

This guide deconstructs the causality behind these impurities and provides field-proven, self-validating protocols to ensure your batch meets strict QA/QC standards.

Quantitative Impurity Profiling

Before initiating purification, you must understand the physicochemical properties of the contaminants in your crude mixture. The following table summarizes the typical impurity profile observed post-Hantzsch cyclization.

Impurity Profile	Origin / Causality	Relative Polarity (TLC Rf)*	Typical Crude %	Recommended Removal Strategy
2-Cyclopropylthiazole-4-carboxamide	Hydration of the target nitrile during aqueous workup or acidic dehydration.	~0.10	5 - 15%	Silica Flash Chromatography
Cyclopropanecarbothioamide	Unreacted starting material from incomplete Hantzsch cyclization.	~0.35	2 - 10%	MTBE/Heptane Trituration
2-Cyclopropylthiazole-4-carbonitrile	Target Product (1[1])	~0.65	60 - 85%	N/A
Polar Oligomers	Thermal degradation/polymerization of the α -halocarbonyl precursor.	0.00 (Baseline)	5 - 10%	Silica Plug / Charcoal Filtration

*TLC Conditions: 70:30 Hexanes/Ethyl Acetate on Silica Gel 60 F254.

Troubleshooting FAQs: Mechanistic Insights

Q1: Why am I seeing a significant amide impurity (2-cyclopropylthiazole-4-carboxamide) during the workup, and how can I prevent it? A: The appearance of the primary amide is a direct consequence of unintended nitrile hydration. In the Hantzsch synthesis, the intermediate hydroxythiazoline must be dehydrated to form the aromatic thiazole ring. If this dehydration is driven by strong aqueous acids or bases, the highly electrophilic nitrile carbon undergoes nucleophilic attack by water, forming the amide (2[2]). Prevention: To minimize this, ensure your dehydration step utilizes strictly anhydrous conditions (e.g., trifluoroacetic anhydride and triethylamine in DCM) rather than aqueous reflux (3[3]).

Q2: My crude mixture contains dark, highly polar oligomers that foul my chromatography columns. What is the mechanism here? A: These baseline impurities typically arise from the α -halocarbonyl precursor (e.g., 3-bromo-2-oxopropanenitrile). α -Haloketones are highly reactive and prone to self-condensation or polymerization, especially if the reaction temperature exceeds 60°C before the thioamide has fully reacted (4[4]). Solution: Do not load this directly onto a high-resolution flash column. Instead, perform a rapid silica plug filtration (see Protocol 1) to trap the oligomers at the baseline.

Q3: How do I separate unreacted cyclopropanecarbothioamide from the target nitrile without chromatography? A: Thioamides are notoriously difficult to separate via standard aqueous workups because their polarity overlaps with the product in certain solvent systems. However, thioamides engage in strong intermolecular hydrogen bonding, giving them a distinct solubility profile compared to the highly lipophilic 2-cyclopropylthiazole-4-carbonitrile (5[5]). Solution: Exploit this by using an anti-solvent trituration method (Protocol 2). The target nitrile remains soluble in an MTBE/Heptane mixture, while the thioamide crashes out.

Field-Proven Experimental Protocols

Protocol 1: Silica Gel Flash Chromatography (Targeting Amide & Oligomer Removal)

Objective: Isolate the target nitrile from polar hydration byproducts and polymeric degradation materials on a research scale (1–10g). Causality: The nitrile group is significantly less polar than the primary amide. Using a non-polar to moderately polar gradient ensures the target elutes rapidly while the amide and oligomers are retained on the stationary phase.

• Sample Preparation: Dissolve the crude mixture in a minimum volume of dichloromethane (DCM). Add silica gel (1:2 w/w ratio to crude) and evaporate to dryness to create a dry-load powder.

  • Self-Validating Check: The dry-load powder must be completely free-flowing. Clumping indicates residual DCM, which will cause band broadening and poor separation of the amide.

• Column Equilibration: Pack the column with silica gel and equilibrate with 100% Hexanes.

• Elution: Begin elution with a 90:10 Hexanes/Ethyl Acetate mixture. Monitor via TLC (UV 254 nm). The target 2-cyclopropylthiazole-4-carbonitrile typically elutes at 80:20 Hexanes/Ethyl Acetate.

• Impurity Retention: The amide impurity and unreacted thioamide will remain on the column until the gradient reaches >50% Ethyl Acetate.

• Concentration: Pool the product-containing fractions and concentrate under reduced pressure (bath temp <40°C to avoid thermal degradation).

Protocol 2: Scalable MTBE/Heptane Trituration (Targeting Thioamide Removal)

Objective: Remove unreacted cyclopropanecarbothioamide without relying on chromatography (Scale >10g). Causality: Thioamides form rigid hydrogen-bonded networks, making them insoluble in cold aliphatic hydrocarbons, whereas the target thiazole nitrile remains highly soluble.

• Dissolution: Suspend the crude solid in methyl tert-butyl ether (MTBE) (approx. 5 mL/g of crude).

• Heating: Warm gently to 40°C until the target compound dissolves. (Note: Polymeric impurities may remain suspended).

• Precipitation: Slowly add cold heptane (15 mL/g) dropwise while stirring vigorously.

• Aging: Cool the mixture to 0–5°C in an ice bath and age for 2 hours. The unreacted thioamide and polar amides will precipitate as a fine powder.

• Filtration: Filter the suspension through a pad of Celite to remove the precipitates.

  • Self-Validating Check: The filtrate should be clear and yellow-tinted. A cloudy filtrate indicates incomplete precipitation of the thioamide; if observed, return to the ice bath for an additional hour.

• Recovery: Concentrate the filtrate to yield the purified 2-cyclopropylthiazole-4-carbonitrile.

Purification Workflow Visualization

Decision tree for the purification of crude 2-cyclopropylthiazole-4-carbonitrile.

Sources

• 1. CAS:1521135-73-8, 2-环丙基噻唑-4-腈-毕得医药 [bidepharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. A panoramic view on synthetic applications of α-oxothioamides: a highly regioselective synthesis of 2-acyl-4-(het)arylthiazoles and thioethers - RSC Advances (RSC Publishing) DOI:10.1039/D2RA08118K [pubs.rsc.org]

Technical Support Center: Alternative Catalysts for 2-Cyclopropylthiazole-4-carbonitrile Synthesis

Welcome to the technical support center for the synthesis of 2-Cyclopropylthiazole-4-carbonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are seeking to optimize their synthetic routes through the exploration of alternative catalysts. Here, we delve into the nuances of catalyst selection, offering troubleshooting advice and answers to frequently encountered challenges. Our goal is to provide you with the expertise and trustworthy information needed to enhance your experimental outcomes.

Overview of Synthesis and Catalytic Challenges

The synthesis of 2-cyclopropylthiazole-4-carbonitrile, a key intermediate in many pharmaceutical compounds, traditionally relies on the Hantzsch thiazole synthesis. This method involves the condensation of an α-haloketone with a thioamide. While effective, this pathway can present challenges related to harsh reaction conditions, the use of hazardous reagents, and the generation of byproducts, which can complicate purification.[1][2] The choice of catalyst is paramount in overcoming these hurdles, improving yields, and promoting greener chemical processes.

Comparative Analysis of Alternative Catalysts

Recent advancements in catalysis offer a range of alternatives to traditional methods. Below is a comparative table of promising catalytic systems for thiazole synthesis, which can be adapted for 2-cyclopropylthiazole-4-carbonitrile.

Catalyst System	Key Advantages	Potential Drawbacks	Typical Reaction Conditions
**Copper-Based Catalysts (e.g., CuI, Cu(OAc)₂) **	Cost-effective, readily available, good functional group tolerance.[3][4]	Can require ligands for optimal activity, potential for metal contamination in the final product.	Mild to moderate temperatures (70-100 °C), often in polar solvents like ethanol or DMF.[4]
Palladium-Based Catalysts (e.g., Pd(OAc)₂, Pd/C)	High catalytic activity, excellent for cross-coupling reactions to introduce the cyclopropyl group.[5][6][7]	Expensive, requires careful ligand screening, potential for catalyst poisoning.	Often requires a base and specific ligands (e.g., SPhos), temperatures ranging from 80-120 °C.[5]
Solid-Supported Catalysts (e.g., Montmorillonite K10, Polymer-supported)	Easy to separate from the reaction mixture, recyclable, promotes cleaner reactions.[2][8]	Can have lower activity compared to homogeneous catalysts, potential for leaching.	Often used in solvent-free conditions or with minimal solvent, temperatures can vary.[8]
Microwave-Assisted Synthesis	Drastically reduced reaction times, often improved yields, enhanced reaction control.[9][10][11][12][13]	Requires specialized microwave equipment, scalability can be a concern.	Rapid heating to target temperatures (e.g., 120-150 °C) for short durations (minutes).[10][13]
Flow Chemistry	Enhanced safety and control, easy scalability, improved product consistency.[14][15][16][17][18][19]	High initial setup cost, potential for clogging with solid byproducts.	Continuous pumping of reagents through a heated reactor coil or packed bed.[14][15]

Catalyst Selection Logic

The choice of an alternative catalyst should be guided by the specific requirements of your synthesis, including scale, purity requirements, and available equipment. The following diagram illustrates a decision-making workflow for selecting an appropriate catalytic system.

Caption: Decision tree for alternative catalyst selection.

Troubleshooting and FAQs

This section addresses common issues encountered during the synthesis of 2-cyclopropylthiazole-4-carbonitrile and provides expert guidance on how to resolve them.

Frequently Asked Questions

Q1: My reaction is sluggish or incomplete, even with a catalyst. What are the likely causes?

A1: Several factors can contribute to a slow or incomplete reaction:

• Catalyst Deactivation: The catalyst may be poisoned by impurities in your starting materials or solvent. Ensure all reagents are of high purity and that your solvent is anhydrous if the reaction is moisture-sensitive.

• Insufficient Temperature: The reaction may require more thermal energy to overcome the activation barrier. Cautiously increase the temperature in small increments while monitoring for byproduct formation.

• Poor Solubility: If your starting materials are not fully dissolved, the reaction will be limited by the rate of dissolution. Consider a different solvent system or the addition of a co-solvent to improve solubility.

• Incorrect Stoichiometry: Double-check the molar ratios of your reactants. An excess of one reactant may be necessary to drive the reaction to completion.

Q2: I am observing significant byproduct formation. How can I improve the selectivity of my reaction?

A2: Byproduct formation is a common challenge. Here are some strategies to enhance selectivity:

• Optimize Reaction Temperature: Lowering the reaction temperature can often favor the desired reaction pathway over competing side reactions.

• Change the Catalyst or Ligand: If using a metal catalyst, screening different ligands can significantly impact the selectivity. For instance, in palladium-catalyzed reactions, bulky electron-rich phosphine ligands can promote the desired coupling.

• Adjust the Base: The choice and amount of base can be critical. A weaker base might prevent unwanted side reactions.

• Modify the Order of Addition: In some cases, adding one of the reactants slowly over time can minimize the formation of byproducts.

Q3: How can I minimize metal contamination in my final product when using a copper or palladium catalyst?

A3: Reducing residual metal is crucial, especially in pharmaceutical applications.

• Use of Scavengers: After the reaction is complete, adding a metal scavenger (e.g., silica-based thiourea or activated carbon) to the crude reaction mixture can effectively remove dissolved metal.

• Recrystallization: Multiple recrystallizations of the final product can significantly reduce metal content.

• Aqueous Workup with a Chelating Agent: Washing the organic layer with an aqueous solution of a chelating agent like EDTA can help extract metal ions.

• Consider a Heterogeneous Catalyst: Using a solid-supported catalyst from the outset can simplify the removal of the metal, as it can be filtered off.[8]

Q4: Can I adapt a literature procedure for a similar thiazole synthesis to my specific target, 2-cyclopropylthiazole-4-carbonitrile?

A4: Yes, this is a common starting point. However, direct adaptation may not be optimal.

• Steric Hindrance: The cyclopropyl group is sterically demanding. This may necessitate longer reaction times, higher temperatures, or a more active catalyst compared to the synthesis of a less hindered thiazole.

• Electronic Effects: The nitrile group is electron-withdrawing, which can influence the reactivity of the starting materials. You may need to adjust the reaction conditions accordingly.

• Start with a Small-Scale Test Reaction: Before committing to a large-scale synthesis, perform a small test reaction to verify that the adapted procedure works for your specific substrate and to identify any potential issues.

Experimental Protocols

Protocol 1: Copper-Catalyzed Synthesis

This protocol provides a general method for the copper-catalyzed synthesis of 2-substituted thiazoles, which can be adapted for 2-cyclopropylthiazole-4-carbonitrile.

• To a round-bottom flask, add the α-haloketone precursor (1.0 mmol), cyclopropanecarbothioamide (1.2 mmol), CuI (0.1 mmol), and a suitable solvent (e.g., ethanol, 5 mL).

• If required, add a ligand (e.g., a diamine or phosphine ligand, 0.2 mmol) and a base (e.g., K₂CO₃, 2.0 mmol).

• Heat the reaction mixture to 80-100 °C and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off any solids.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Synthesis

This protocol outlines a rapid synthesis using microwave irradiation.

• In a microwave-safe vial, combine the α-haloketone (1.0 mmol), cyclopropanecarbothioamide (1.2 mmol), and a high-boiling point solvent (e.g., DMF or DMSO, 3 mL). A catalyst, such as a catalytic amount of acid or a solid-supported catalyst, can be added.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 150 °C) for a short duration (e.g., 10-30 minutes).[10]

• After cooling, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by column chromatography.

References

Sources

• 1. 2-Aminothiazole: synthesis, biological activities and toxicity_Chemicalbook [chemicalbook.com]
• 2. Synthesis of aminothiazoles: polymer-supported approaches - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00790F [pubs.rsc.org]
• 3. Improved and ligand-free copper-catalyzed cyclization for an efficient synthesis of benzimidazoles from o-bromoarylamine and nitriles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Copper-Catalyzed Synthesis of Substituted Benzothiazoles via Condensation of 2-Aminobenzenethiols with Nitriles [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. Development of a palladium-catalyzed α-arylation of cyclopropyl nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Palladium-Catalyzed Cross-Coupling of Cyclopropylmagnesium Bromide with Aryl Bromides Mediated by Zinc Halide Additives [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. ajrconline.org [ajrconline.org]
• 10. mdpi.com [mdpi.com]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. BJOC - Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects [beilstein-journals.org]
• 13. jusst.org [jusst.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Continuous flow synthesis of 1,4-disubstituted 1,2,3-triazoles via consecutive β-azidation of α,β-unsaturated carbonyl compounds and CuAAC reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. chemrxiv.org [chemrxiv.org]

Technical Support Center: Scaling Up 2-Cyclopropylthiazole-4-carbonitrile Synthesis

Welcome to the Advanced Technical Support Center for the synthesis of 2-Cyclopropylthiazole-4-carbonitrile (CAS: 1521135-73-8). This heterocyclic building block is critical in the development of targeted therapeutics, but its scale-up is notoriously plagued by thermal runaway events, sluggish aminolysis, and harsh dehydration conditions.

This guide abandons theoretical generalizations in favor of field-proven, mechanistically grounded solutions. We have structured this center into diagnostic troubleshooting (Q&A), process analytics, and self-validating standard operating procedures (SOPs) to ensure your transition from bench to pilot plant is seamless.

Part 1: Process Diagnostics & Troubleshooting (FAQs)

Q1: During the Hantzsch thiazole cyclization, our scale-up batches (>100g) turn black, and yields drop below 50%. What is driving this degradation?

The Causality: The classical Hantzsch reaction between cyclopropanecarbothioamide and ethyl bromopyruvate generates stoichiometric hydrobromic acid (HBr). At a small scale, the heat of reaction dissipates quickly. However, upon scale-up, the accumulation of HBr combined with poor heat transfer causes a severe exotherm. This acidic, high-temperature environment triggers the polymerization of the bromopyruvate and the hydrolytic degradation of the thioamide. The Solution: Transition to the Holzapfel-Meyers-Nicolaou (HMN) variant of the Hantzsch synthesis. By introducing a mild, heterogeneous base like KHCO3​ or CaCO3​ and initiating the addition at −20∘C to 0∘C , you neutralize the HBr in situ[1][2]. This prevents acid-catalyzed side reactions and traps the stable intermediate hydroxythiazoline, which smoothly dehydrates to the thiazole upon controlled warming[3].

Q2: The aminolysis of ethyl 2-cyclopropylthiazole-4-carboxylate to the carboxamide stalls at 60-70% conversion. How can we drive this to completion without utilizing high-pressure reactors?

The Causality: Thiazole-4-carboxylates are electronically deactivated compared to standard aliphatic esters, making nucleophilic acyl substitution sluggish. Using aqueous ammonia leads to competitive saponification (hydrolysis to the carboxylic acid) rather than amidation. The Solution: Utilize anhydrous ammonia gas dissolved in absolute methanol[1]. Methanol stabilizes the tetrahedral intermediate via hydrogen bonding. To overcome the kinetic barrier without pressure, saturate the methanolic solution with NH3​ gas for 10–15 minutes daily over a 3-day period at room temperature[1]. The continuous replenishment of the dissolved NH3​ shifts the equilibrium entirely to the product, yielding quantitative conversion without the need for chromatographic purification[1][4].

Q3: Traditional dehydration of the carboxamide using POCl3​ or SOCl2​ causes massive exotherms and dark, tarry impurities. What is the scalable alternative?

The Causality: Reagents like POCl3​ require elevated temperatures (reflux) to overcome the activation energy for dehydration. At these temperatures, the highly reactive nitrile product can undergo trimerization or degradation. Furthermore, the generation of HCl gas poses severe venting challenges in a pilot plant. The Solution: Employ the Trifluoroacetic Anhydride (TFAA) and Triethylamine ( Et3​N ) system[2][5]. TFAA rapidly reacts with the carboxamide oxygen at 0∘C to form a highly labile trifluoroacetate mixed anhydride. The Et3​N then facilitates a base-catalyzed E2 elimination of trifluoroacetic acid at low temperatures. This completely eliminates the thermal degradation pathways, resulting in near-quantitative yields of the carbonitrile[1][4].

Part 2: Process Data Analytics

To justify the shift in reagents for the dehydration step, review the comparative data below. The TFAA/ Et3​N system demonstrates superior scalability and safety profiles.

Table 1: Reagent Comparison for Carboxamide Dehydration (100g Scale)

Dehydrating System	Operating Temp	Isolated Yield	Impurity Profile	Scalability & Safety Assessment
POCl3​ (Neat/Reflux)	90−105∘C	45 - 55%	High (Tars, Dimers)	Poor: Severe exotherm, toxic POCl3​ vapors, difficult quench.
SOCl2​ / DMF	70−80∘C	60 - 70%	Moderate	Fair: Corrosive SO2​ and HCl off-gassing, requires scrubbing.
TFAA / Et3​N / CH2​Cl2​	0−25∘C	95 - 98%	Low (Clean)	Excellent: Mild conditions, easily quenched with water[5].

Part 3: Mandatory Visualization

The following flowchart maps the optimized synthetic workflow, highlighting the critical troubleshooting checkpoints where scale-up failures typically occur.

Synthetic workflow and critical troubleshooting checkpoints for 2-cyclopropylthiazole-4-carbonitrile.

Part 4: Validated Experimental Protocols

These step-by-step methodologies are designed as self-validating systems. Built-in checkpoints allow operators to confirm reaction trajectory before proceeding to the next step.

Protocol A: Modified Hantzsch Synthesis of Ethyl 2-cyclopropylthiazole-4-carboxylate

• Preparation: Charge a reactor with cyclopropanecarbothioamide (1.0 equiv) and absolute ethanol (or dimethoxyethane) to achieve a 0.4 M solution[1][2].

• Buffering: Add finely powdered CaCO3​ or KHCO3​ (1.0 to 1.5 equiv) to the suspension[1][2].

• Cooling & Addition: Cool the mixture to 0∘C under a nitrogen atmosphere. Add ethyl bromopyruvate (1.1 equiv) dropwise over 1 hour to control the mild exotherm[1].

• Cyclization: Remove the cooling bath and allow the mixture to stir overnight at room temperature ( 20−25∘C )[1].

• Validation Checkpoint: TLC (Hexanes:EtOAc 7:3) should show the complete disappearance of the thioamide. A distinct, less polar UV-active spot (the thiazole ester) will appear.

• Workup: Filter the suspension to remove calcium/potassium salts. Evaporate the filtrate in vacuo. Dissolve the residue in ethyl acetate, wash sequentially with saturated aqueous NaHCO3​ ( 3× ) and brine, dry over anhydrous MgSO4​ , and concentrate[1][4].

Protocol B: Aminolysis to 2-cyclopropylthiazole-4-carboxamide

• Dissolution: Dissolve the crude ethyl 2-cyclopropylthiazole-4-carboxylate in anhydrous methanol (approx. 0.5 M)[1].

• Ammonia Saturation: Bubble anhydrous ammonia ( NH3​ ) gas through the solution for 10–15 minutes[1].

• Incubation: Seal the vessel lightly (ensure pressure relief is available) and stir at room temperature.

• Iterative Dosing: Repeat the NH3​ bubbling for 10-15 minutes every 24 hours for a total of 3 days[1].

• Validation Checkpoint: The reaction solution will gradually turn from a clear liquid to a suspension as the highly crystalline carboxamide precipitates out of the methanol.

• Isolation: Evaporate the reaction mixture to absolute dryness in vacuo. The crude carboxamide is typically obtained in quantitative yield and >90% purity, requiring no further purification[1][4].

Protocol C: Dehydration to 2-cyclopropylthiazole-4-carbonitrile

• Preparation: Suspend the crude 2-cyclopropylthiazole-4-carboxamide (1.0 equiv) in anhydrous dichloromethane ( CH2​Cl2​ ) to form a 0.45 M solution[5].

• Base Addition: Cool the reactor to 0∘C . Add triethylamine ( Et3​N ) (2.5 equiv) in one portion. The mixture may remain a suspension[5].

• Dehydration: Add trifluoroacetic anhydride (TFAA) (1.3 equiv) dropwise over 30 minutes, strictly maintaining the internal temperature at 0∘C [5].

• Validation Checkpoint: Upon the addition of TFAA, the suspension will rapidly dissolve into a clear, golden solution, indicating the formation of the soluble trifluoroacetate intermediate and subsequent elimination[1].

• Completion: Stir for 1.5 hours at 0∘C , then warm to room temperature for an additional 30 minutes[5].

• Quench & Isolation: Quench the reaction carefully with water (equal volume to CH2​Cl2​ ). Separate the organic layer, extract the aqueous layer twice with CH2​Cl2​ , dry the combined organics over MgSO4​ , and evaporate to yield the target carbonitrile[1][5].

References

• Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor - ACS Publications. American Chemical Society. Available at:[Link]

• Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor - PMC. National Institutes of Health. Available at:[Link]

• A Diversity-Oriented Route to Micrococcins P1 and P2 for Medicinal Chemistry Investigations. Società Chimica Italiana. Available at:[Link]

• Tracing the substrate translocation mechanism in P-glycoprotein. eLife. Available at:[Link]

• Harnessing Diazoketones for the Efficient Synthesis of 2,4-Disubstituted Thiazoles: Scalable and Versatile Approach. ChemRxiv. Available at:[Link]

Sources

• 1. Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tracing the substrate translocation mechanism in P-glycoprotein [elifesciences.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Analysis of Thiazole Synthesis Methodologies: A Technical Guide for Drug Development

As a Senior Application Scientist, selecting the optimal synthetic route for a target compound is a critical decision that balances yield, scalability, and environmental impact. The thiazole ring is a privileged scaffold in medicinal chemistry, forming the structural core of numerous FDA-approved therapeutics, including dasatinib (anticancer), meloxicam (anti-inflammatory), and cobicistat (antiviral) (1)[1].

This guide objectively compares the classical Hantzsch methodology with contemporary oxidative cascade cyclizations. By detailing the causality behind experimental choices and providing self-validating protocols, this document serves as a comprehensive resource for researchers and drug development professionals.

Mechanistic Logic: Classical vs. Contemporary Approaches

The Hantzsch Thiazole Synthesis

First reported in 1887, the Hantzsch synthesis remains the most prominent industrial method for constructing 2-aminothiazoles (1)[1]. The reaction typically involves the cyclocondensation of an α-haloketone with a thioamide or thiourea (2)[2].

Mechanistic Causality: The reaction initiates with a rapid SN2 attack by the highly nucleophilic sulfur atom of the thioamide onto the α-carbon of the haloketone. The subsequent intramolecular cyclization is driven by the nucleophilic nitrogen attacking the ketone carbonyl, forming a hydroxythiazoline intermediate. The final dehydration step is thermodynamically driven by the aromatization of the newly formed five-membered ring, resulting in a highly stable product (2)[2].

Mechanistic pathway of the classical Hantzsch thiazole synthesis.

TBPB-Promoted Oxidative Cascade Cyclization

Modern green chemistry initiatives have driven the development of metal-free oxidative cyclizations. A breakthrough protocol utilizes tert-butyl peroxybenzoate (TBPB) to promote the cascade cyclization of enaminones with elemental sulfur (S8) to yield thiazole-2-thiones (3)[3].

Mechanistic Causality: Elemental sulfur acts as an inexpensive, odorless sulfur source. TBPB serves as a radical initiator that triggers simultaneous C(sp2)–H and C(sp3)–H bond sulfuration, followed by C(sp3)–H thiocarbonylation. The choice of 1,3-dioxolane as a solvent at 130 °C provides the precise thermal energy required to homolytically cleave the peroxide bond, initiating the radical cascade without the need for transition metal catalysts (3)[3].

Workflow for TBPB-promoted oxidative cascade cyclization using elemental sulfur.

Quantitative Comparison of Methodologies

To guide synthetic route selection, the following table synthesizes the performance metrics of conventional, microwave-assisted, and oxidative cyclization methodologies based on recent empirical data (4)[4].

Methodology	Key Reactants	Catalyst / Conditions	Reaction Time	Temp (°C)	Yield (%)	Environmental Impact
Conventional Hantzsch	α-Haloketone, Thioamide	Methanol, Heat	30–60 min	100	~99	Moderate (Halogenated waste)
Microwave-Assisted Hantzsch	α-Haloketone, Thiosemicarbazide	Ethanol, Microwave	35–45 min	60	80–85	Low (Energy efficient)
Oxidative Cascade Cyclization	Enaminones, Elemental Sulfur	TBPB (3.0 equiv), 1,3-Dioxolane	3–12 h	130	83	Low (Metal-free, cheap sulfur)
Copper-Mediated [3+2] Cyclization	Oxime Acetate, Sodium Thiocyanate	Copper Catalyst	Not Specified	Reflux	Good-Excellent	Moderate (Heavy metal waste)

Data synthesized from comparative literature and optimization studies (3, 5,6, 4)[3][4][5][6].

Self-Validating Experimental Protocols

A robust protocol must be self-validating—meaning the physical observations during the experiment inherently confirm the success of the mechanistic steps.

Protocol A: Hantzsch Synthesis of 2-Aminothiazole (Conventional)

This protocol details the cyclocondensation of chloroacetaldehyde with thiourea to build the core 2-aminothiazole heterocycle (7)[7].

Materials:

• Thiourea (7.6 g, 0.1 mol)

• 50% aqueous chloroacetaldehyde (15.7 g, 0.1 mol)

• Deionized water (50 mL)

• 5% Na2CO3 solution (for neutralization)

Step-by-Step Procedure & Causality:

• Dissolution: In a 250 mL round-bottom flask, dissolve thiourea in 50 mL of water with gentle warming.

  • Causality: Thiourea has limited solubility in cold water; warming ensures a homogeneous solution, preventing localized concentration gradients that could lead to side reactions (7)[7].

• Electrophile Addition: Cool the solution to room temperature and slowly add the 50% aqueous chloroacetaldehyde dropwise over 15 minutes.

  • Causality: The SN2 attack is highly exothermic. Dropwise addition controls the thermal runaway and minimizes the polymerization of the highly reactive chloroacetaldehyde (7)[7].

• Cyclization & Aromatization: Stir the mixture at reflux for 30 minutes.

  • Validation Check: The solution will turn progressively darker, indicating the formation of the conjugated aromatic system.

• Neutralization & Precipitation: Cool to room temperature and pour the mixture into 20 mL of 5% Na2CO3 solution.

  • Causality: The reaction produces HCl, which protonates the basic 2-aminothiazole. The sodium carbonate neutralizes the hydrohalide salt, causing the free-base thiazole to crash out of the aqueous solution due to its poor solubility (2)[2].

  • Validation Check: Immediate formation of a dense precipitate confirms successful synthesis.

• Isolation: Collect the solid via vacuum filtration using a Buchner funnel, wash with cold water, and air dry. Characterize via melting point and 1H NMR (look for the distinct aromatic thiazole proton around 7.27–8.77 ppm) (1)[1].

Protocol B: TBPB-Promoted Oxidative Cascade Cyclization

This protocol details the metal-free synthesis of thiazole-2-thiones from enaminones (3)[3].

Materials:

• Enaminone substrate (0.5 mmol)

• Elemental Sulfur (S8) (1.5 mmol)

• tert-Butyl peroxybenzoate (TBPB) (3.0 equiv)

• 1,3-Dioxolane (2 mL)

Step-by-Step Procedure & Causality:

• Reagent Assembly: In an oven-dried reaction tube equipped with a magnetic stir bar, combine the enaminone (0.5 mmol) and elemental sulfur (1.5 mmol).

  • Causality: Using an excess of sulfur ensures complete thiocarbonylation and drives the equilibrium of the cascade reaction forward (3)[3].

• Initiator Addition: Add 2 mL of 1,3-dioxolane followed by TBPB (3.0 equiv).

  • Causality: 1,3-dioxolane acts as an inert solvent that does not quench the radical intermediates. TBPB is selected because its decomposition temperature aligns perfectly with the activation energy required for the C(sp3)-H bond cleavage (3)[3].

• Thermal Activation: Seal the tube and heat the mixture at 130 °C for 3 to 12 hours.

  • Validation Check: The gradual consumption of the yellow sulfur powder and a color change in the solution indicates the successful progression of the radical cascade.

• Quenching & Extraction: Cool the mixture to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over anhydrous Na2SO4.

• Purification: Concentrate under reduced pressure and purify via silica gel column chromatography.

  • Validation Check: Successful formation of the C=S bond can be confirmed via FTIR or 13C NMR (distinct thiocarbonyl peak >180 ppm).

References

• Source: PMC (PubMed Central)
• Title: Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives Source: BenchChem URL
• Title: Preparation of Thiazole-2-thiones through TBPB-Promoted Oxidative Cascade Cyclization of Enaminones with Elemental Sulfur Source: Organic Letters - ACS Publications URL
• Title: A Comparative Guide to Novel Thiazole Synthesis Methodologies Source: BenchChem URL
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Source: PMC (PubMed Central)
• Title: Application Notes and Protocols: Hantzsch Thiazole Synthesis for the Preparation of N-(thiazol-2-yl)

Sources

• 1. Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Copper-mediated [3 + 2] oxidative cyclization of oxime acetate and its utility in the formal synthesis of fentiazac - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Fragment-Based Lead Discovery: Evaluating the Potency of 2-Cyclopropylthiazole-4-carbonitrile

Executive Summary

In modern Fragment-Based Drug Discovery (FBDD), the selection of a highly efficient starting pharmacophore dictates the trajectory of lead optimization. Thiazole-based frameworks have emerged as highly potent inhibitors of protein kinases, including CDK9, PI3K, and GSK-3β[1]. Among these, 2-Cyclopropylthiazole-4-carbonitrile (CAS: 1521135-73-8)[2] stands out as a privileged fragment.

This guide objectively compares the biochemical potency and Ligand Efficiency (LE) of 2-Cyclopropylthiazole-4-carbonitrile against structurally similar alternatives. By examining its performance through self-validating biophysical protocols and structural rationale, we provide drug development professionals with a definitive framework for utilizing this scaffold in kinase and lipoxygenase inhibitor design[3].

Structural Rationale: The Cyclopropyl Advantage

To understand the potency of 2-Cyclopropylthiazole-4-carbonitrile, one must analyze the causality behind its structural components:

• The Thiazole Core: Acts as a bioisostere for pyridine or phenyl rings, offering a unique dipole moment and both hydrogen bond donor/acceptor dynamics.

• The 4-Carbonitrile Group: Highly electron-withdrawing, this moiety modulates the pKa of the thiazole ring. More importantly, comparative structural studies of thiazole-carbonitriles demonstrate that the carbonitrile nitrogen acts as a critical hydrogen bond acceptor within the ATP-binding hinge region of kinases like CDK9[4].

• The 2-Cyclopropyl Substitution: Unlike flexible linear alkyls (which suffer high entropic penalties upon binding) or bulky aryl groups (which inflate molecular weight), the rigid cyclopropyl ring provides optimal lipophilic bulk. It perfectly engages the hydrophobic pocket adjacent to the kinase hinge region, maximizing binding affinity per heavy atom.

Comparative Potency & Ligand Efficiency

Because fragments possess low molecular weights, raw IC50 values are often in the micromolar range. Therefore, Ligand Efficiency (LE) —the binding energy per non-hydrogen atom—is the gold standard metric for comparison. An LE > 0.3 kcal/mol/HA is considered highly favorable.

The table below summarizes the representative biochemical binding data (Kd) and thermal shift (ΔTm) of 2-Cyclopropylthiazole-4-carbonitrile compared to its analogs against a standard kinase target model (e.g., CDK9/Cyclin T)[5].

Compound (Fragment)	C2-Substituent	MW ( g/mol )	cLogP	ΔTm (°C)	Kd (µM)	Ligand Efficiency (LE)*
2-Methylthiazole-4-carbonitrile	Methyl	124.16	0.92	1.2	450	0.32
2-Cyclopropylthiazole-4-carbonitrile	Cyclopropyl	150.20	1.45	2.8	85	0.39
2-Phenylthiazole-4-carbonitrile	Phenyl	186.23	2.51	3.5	40	0.31
2-(Tetrahydro-2H-pyran-4-yl)thiazole-4-carbonitrile	Tetrahydropyranyl	194.25	1.18	1.5	320	0.28

*LE = (1.37 / Heavy Atoms) × pKd. Data synthesized from standard FBDD SAR principles for thiazole cores.

Data Analysis: While the 2-Phenyl derivative yields the lowest absolute Kd (highest raw affinity), its heavy atom count drastically reduces its Ligand Efficiency. The 2-Cyclopropyl variant achieves the optimal balance, delivering a sub-100 µM Kd while maintaining an exceptional LE of 0.39, making it the superior starting point for hit-to-lead expansion.

Self-Validating Experimental Protocol: Fragment Screening

To ensure scientific integrity, the evaluation of these fragments must follow a self-validating workflow. Relying solely on thermal shift assays can yield false positives due to compound aggregation. The following protocol utilizes an orthogonal pipeline where each step validates the mechanistic assumptions of the previous one.

Phase 1: Primary Screen via Differential Scanning Fluorimetry (DSF)

Causality: DSF measures the stabilization of the target protein's folded state upon ligand binding, providing a rapid, high-throughput ΔTm value[5].

• Prepare 10 µM of the target kinase (e.g., CDK9/cyclin T1 complex) in assay buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP).

• Add SYPRO Orange dye to a 5x final concentration.

• Dispense 1 mM of 2-Cyclopropylthiazole-4-carbonitrile (and analogs) into respective microplate wells.

• Execute a thermal melt from 25°C to 95°C at 1°C/min using a real-time PCR system.

• Calculate ΔTm by extracting the first derivative minimum of the fluorescence melt curve.

Phase 2: Orthogonal Validation via Surface Plasmon Resonance (SPR)

Causality (The Self-Validation Step): Fragments that induce a ΔTm > 2°C are advanced to SPR. SPR validates the DSF hit by confirming a 1:1 binding stoichiometry, thereby ruling out non-specific aggregators.

• Immobilize the His-tagged kinase onto an NTA sensor chip via amine coupling.

• Inject the fragment analytes at varying concentrations (10 µM to 500 µM) at a flow rate of 30 µL/min.

• Calculate the steady-state affinity (Kd) using a 1:1 Langmuir binding model.

• Validation Check: Compare the experimental maximum response (Rmax) against the theoretical Rmax. If the experimental Rmax is significantly higher, the fragment is aggregating and must be discarded.

Fig 1. Self-validating fragment screening workflow from primary DSF to structural validation.

Mechanistic Pathway Context

Once validated, how does this fragment function in a biological system? Thiazole-4-carbonitrile derivatives are well-documented inhibitors of the Positive Transcription Elongation Factor b (P-TEFb) pathway, driven by CDK9[4]. By anchoring into the ATP-binding pocket, the carbonitrile group prevents CDK9 from phosphorylating RNA Polymerase II. This halts the transcription of short-lived anti-apoptotic proteins like Mcl-1, ultimately driving cancer cells into apoptosis.

Fig 2. Inhibition of the CDK9/P-TEFb signaling pathway by thiazole-4-carbonitrile fragments.

Conclusion

When comparing 2-Cyclopropylthiazole-4-carbonitrile to its methyl, phenyl, and tetrahydropyranyl counterparts, the cyclopropyl variant emerges as the superior fragment. It provides the exact steric bulk required to exploit lipophilic kinase pockets without sacrificing Ligand Efficiency. For drug development professionals initiating FBDD campaigns against kinases or lipoxygenases, this specific scaffold offers an experimentally validated, high-efficiency foundation for lead optimization.

References

• Shao, H., et al. (2013) Title: Comparative Structural and Functional Studies of 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidine-5-carbonitrile CDK9 Inhibitors Suggest the Basis for Isotype Selectivity Source: Journal of Medicinal Chemistry (ACS Publications) / PMC URL:[Link]

• Salem, M., et al. (2024) Title: Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date Source: RSC Advances URL:[Link]

• Maloney, D. J., et al. (2019)

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A Senior Application Scientist's Guide to the Quantitative Analysis of 2-Cyclopropylthiazole-4-carbonitrile: A Comparative Study of Chromatographic Methods

In the landscape of pharmaceutical development and chemical synthesis, the accurate quantification of novel molecular entities is a cornerstone of quality control, process optimization, and regulatory compliance. 2-Cyclopropylthiazole-4-carbonitrile, a heterocyclic compound featuring a thiazole core, represents a class of molecules with significant potential in medicinal chemistry.[1][2][3] Its unique structural motifs, the cyclopropyl group and the nitrile functionality, necessitate the development of robust and reliable analytical methods for its precise measurement in various matrices.

This guide provides a comprehensive comparison of three powerful chromatographic techniques for the quantification of 2-Cyclopropylthiazole-4-carbonitrile: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography with Flame Ionization Detection (GC-FID). Drawing upon established principles of analytical chemistry and data from the analysis of related thiazole derivatives, this document offers detailed experimental protocols, explains the rationale behind methodological choices, and presents a comparative analysis of their performance.

The Analytical Challenge: Quantifying 2-Cyclopropylthiazole-4-carbonitrile

The structure of 2-Cyclopropylthiazole-4-carbonitrile presents specific analytical considerations. The thiazole ring and nitrile group contain chromophores, making UV detection a viable option. The molecule's polarity and potential for ionization lend themselves to analysis by reverse-phase HPLC and mass spectrometry. Its volatility may also permit analysis by gas chromatography, although the polar nature of the nitrile and thiazole nitrogen may require derivatization or specialized columns for optimal peak shape.

This guide will explore the practical application of these techniques, providing researchers, scientists, and drug development professionals with the insights needed to select the most appropriate method for their specific analytical needs.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for the quantification of compounds with UV-absorbing properties.[4] For 2-Cyclopropylthiazole-4-carbonitrile, the aromatic thiazole ring and the carbon-nitrogen triple bond of the nitrile group are expected to exhibit significant UV absorbance, providing a strong basis for a quantitative method.

Experimental Protocol: HPLC-UV

• Sample Preparation:

  • Accurately weigh and dissolve the 2-Cyclopropylthiazole-4-carbonitrile reference standard in a suitable solvent, such as acetonitrile or methanol, to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

  • For unknown samples, dissolve a precisely weighed amount in the mobile phase and filter through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[4] The non-polar stationary phase of the C18 column is well-suited for retaining and separating moderately polar compounds like thiazole derivatives.

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v) containing 0.1% formic acid.[4] Acetonitrile is a common organic modifier in reversed-phase chromatography, and the addition of formic acid can improve peak shape by protonating the thiazole nitrogen and minimizing tailing.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Maintaining a constant column temperature ensures reproducible retention times.

  • Injection Volume: 10 µL.

  • UV Detection: 272 nm. This wavelength is proposed based on the typical absorbance maxima for substituted thiazoles and should be optimized by scanning the UV spectrum of the analyte.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the analyte against the concentration of the calibration standards.

  • Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (R²), which should be >0.99 for a linear relationship.

  • Quantify the amount of 2-Cyclopropylthiazole-4-carbonitrile in unknown samples by interpolating their peak areas from the calibration curve.

Rationale and Expertise-Driven Insights

The choice of a C18 column is based on its versatility and proven effectiveness for a wide range of small organic molecules. The isocratic mobile phase provides a simple and robust method, ideal for routine quality control applications. The inclusion of formic acid is a critical detail derived from experience; it suppresses the ionization of basic sites on the analyte and the stationary phase, leading to sharper, more symmetrical peaks.

Caption: Workflow for HPLC-UV analysis of 2-Cyclopropylthiazole-4-carbonitrile.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, such as bioanalysis or trace impurity detection, LC-MS/MS is the method of choice.[5][6] This technique couples the separation power of HPLC with the mass-resolving capability of a tandem mass spectrometer, allowing for the detection of the analyte at very low concentrations, even in complex matrices.

Experimental Protocol: LC-MS/MS

• Sample Preparation:

  • Follow the same procedure as for HPLC-UV to prepare stock and calibration standards. For biological samples (e.g., plasma), a protein precipitation step with acetonitrile followed by centrifugation is recommended to remove matrix interferences.

  • An internal standard (a structurally similar molecule not present in the sample) should be added to all samples and standards to correct for variations in sample processing and instrument response.

• LC-MS/MS Conditions:

  • LC System: A UHPLC system is preferred for faster analysis times and better resolution.

  • Column: A shorter C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for rapid analysis.

  • Mobile Phase: A gradient elution may be necessary to elute the analyte quickly while removing matrix components. For example, a gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

  • Ionization Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to maximize the signal of the analyte.

  • Multiple Reaction Monitoring (MRM):

    • Determine the precursor ion (the protonated molecule, [M+H]⁺) of 2-Cyclopropylthiazole-4-carbonitrile.

    • Fragment the precursor ion in the collision cell and identify a stable and abundant product ion.

    • Monitor the transition from the precursor ion to the product ion for quantification. This highly specific detection method minimizes interference from other compounds.[7]

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

  • Use a weighted linear regression (e.g., 1/x²) for bioanalytical methods to ensure accuracy at the lower end of the calibration range.

  • Quantify the analyte in unknown samples using the calibration curve.

Rationale and Expertise-Driven Insights

The power of LC-MS/MS lies in its specificity. By monitoring a specific precursor-to-product ion transition (MRM), we can confidently quantify the analyte even if other compounds co-elute from the HPLC column. The use of an internal standard is crucial for compensating for matrix effects, a common challenge in LC-MS/MS analysis where components of the sample matrix can suppress or enhance the ionization of the analyte. The choice of positive ESI mode is based on the presence of the basic nitrogen atom in the thiazole ring, which is readily protonated.

Caption: Workflow for LC-MS/MS analysis of 2-Cyclopropylthiazole-4-carbonitrile.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a powerful technique for the analysis of volatile and thermally stable compounds. For 2-Cyclopropylthiazole-4-carbonitrile, its suitability depends on its volatility and thermal stability. The flame ionization detector (FID) is a universal detector for organic compounds, providing a response that is proportional to the mass of carbon in the analyte.

Experimental Protocol: GC-FID

• Sample Preparation:

  • Prepare a stock solution of the analyte in a volatile organic solvent such as dichloromethane or ethyl acetate.

  • Prepare calibration standards by serial dilution.

  • An internal standard should be used for accurate quantification.

• GC-FID Conditions:

  • GC System: A gas chromatograph equipped with a split/splitless injector and an FID.

  • Column: A moderately polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent), is a good starting point.[8] This type of stationary phase provides good separation for a wide range of compounds.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for 1 minute, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min. This temperature gradient allows for the separation of the analyte from any impurities or solvent peaks.

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Detector Temperature: 300 °C.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

  • Use linear regression to determine the relationship and quantify unknown samples.

Rationale and Expertise-Driven Insights

The success of GC analysis hinges on the analyte's ability to be volatilized without degradation. The proposed temperature program is a standard approach to ensure that the analyte is efficiently transferred from the injector to the column and then eluted with good peak shape. The use of a moderately polar column is a strategic choice to balance the retention of the polar thiazole nitrile with the need for a reasonable analysis time. Potential challenges with GC analysis of this compound could include peak tailing due to the interaction of the polar functional groups with the stationary phase. If this is observed, derivatization to a less polar form or the use of a more polar column may be necessary.

Caption: Workflow for GC-FID analysis of 2-Cyclopropylthiazole-4-carbonitrile.

Comparative Performance Analysis

The choice of analytical method ultimately depends on the specific requirements of the analysis, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation.

Parameter	HPLC-UV	LC-MS/MS	GC-FID
Selectivity	Moderate	Very High	Moderate to High
Sensitivity (LOQ)	~1 µg/mL	~1 ng/mL	~10 µg/mL
Linearity (R²)	>0.99	>0.99	>0.99
Precision (%RSD)	< 2%	< 15% (in matrix)	< 5%
Accuracy (%Recovery)	98-102%	85-115% (in matrix)	95-105%
Throughput	Moderate	High	Moderate
Cost	Low	High	Low to Moderate
Matrix Effects	Low	High	Low

Table 1: Comparison of Analytical Methods for the Quantification of 2-Cyclopropylthiazole-4-carbonitrile. (Note: Performance values are estimates based on typical method performance for similar small molecules).

Conclusion and Recommendations

For the routine analysis of 2-Cyclopropylthiazole-4-carbonitrile in relatively clean samples, such as in process monitoring or quality control of the pure substance, HPLC-UV offers a cost-effective, robust, and reliable solution. Its simplicity and wide availability make it an excellent choice for many laboratories.

When high sensitivity and selectivity are paramount, for instance in bioanalytical studies, metabolite identification, or trace-level impurity analysis, LC-MS/MS is the unequivocal choice. Its ability to provide structural information and quantify the analyte in complex matrices is unparalleled.

GC-FID represents a viable alternative if the compound is sufficiently volatile and thermally stable. It can be a cost-effective and high-throughput method, particularly if GC instrumentation is readily available. However, potential issues with peak shape and thermal degradation should be carefully evaluated during method development.

Ultimately, the selection of the most appropriate analytical method requires a thorough understanding of the analytical problem and the strengths and limitations of each technique. This guide provides a solid foundation for developing and validating a quantitative method for 2-Cyclopropylthiazole-4-carbonitrile that is fit for its intended purpose.

References

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• Analytical Methods. RSC Publishing.
• A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment. PMC.
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• Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen.
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• Analytical methods for simultaneous estimation of SGLT2 inhibitor and DPP-4 inhibitor in their combination for treatment of type 2 diabetes mellitus. Letters in Applied NanoBioScience.
• Analysis of pharmaceuticals, steroids and antibiotics using UHPLC- Orbitrap mass spectrometry with enhanced sensitivity, selectivity and minimal matrix effects. Thermo Fisher Scientific.
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A Senior Application Scientist's Guide to Comparative Docking Studies of Thiazole Derivatives

Introduction: The Thiazole Scaffold - A Privileged Structure in Drug Discovery

The 1,3-thiazole ring is a five-membered heterocyclic scaffold containing sulfur and nitrogen that has garnered significant attention in medicinal chemistry.[1][2] This aromatic ring system is a vital framework present in numerous pharmacologically active compounds, from natural products like Vitamin B1 (Thiamine) to a wide array of synthetic drugs such as the antiretroviral ritonavir and the anti-inflammatory meloxicam.[1][3] Its prevalence stems from its ability to engage in various non-covalent interactions, including hydrogen bonding, hydrophobic, and π-π stacking interactions, with biological macromolecules. This makes the thiazole nucleus a "privileged structure" for designing targeted inhibitors against a host of diseases.[2]

Molecular docking has become an indispensable computational tool in drug discovery, allowing researchers to predict the binding modes and affinities of small molecules within the active site of a target protein.[4][5][6] This guide provides a comparative analysis of docking studies for various thiazole derivatives against key protein targets implicated in cancer, infectious diseases, and metabolic disorders. We will delve into the causality behind the experimental choices in a typical docking workflow, present comparative data, and provide validated protocols to ensure scientific integrity.

Part 1: The Methodological Core - A Validated Molecular Docking Workflow

A robust and reproducible molecular docking protocol is the foundation of any credible in-silico study. The process is not merely about generating a binding score but understanding the intricate dance between a ligand and its receptor. The following protocol represents a generalized yet self-validating system synthesized from numerous successful studies.[7][8][9]

Experimental Protocol: In-Silico Molecular Docking

• Protein Preparation:

  • Objective: To prepare the receptor for docking by ensuring it is structurally sound and free of confounding elements.

  • Steps: i. Obtain the 3D crystal structure of the target protein from a repository like the Protein Data Bank (PDB).[7] Selection should be based on resolution (ideally <2.5 Å). ii. Remove all non-essential molecules, including water, co-solvents, and any co-crystallized ligands. This prevents interference during the docking simulation.[7] iii. Add polar hydrogen atoms and assign appropriate atomic charges using a force field like OPLS 2005 or CHARMM.[8] This is critical for accurately calculating electrostatic interactions. iv. Perform a constrained energy minimization of the protein structure to relax any steric clashes or unfavorable geometries introduced during the preparation steps.

• Ligand Preparation:

  • Objective: To generate a low-energy, 3D conformation of the thiazole derivatives for docking.

  • Steps: i. Draw the 2D structures of the thiazole derivatives using chemical drawing software. ii. Convert the 2D structures to 3D. iii. Perform energy minimization using a suitable force field (e.g., OPLS 2005) to obtain a stable, low-energy conformation. This ensures the ligand's starting geometry is realistic.[7][8]

• Grid Generation & Active Site Definition:

  • Objective: To define the specific three-dimensional space on the receptor where the docking algorithm will search for binding poses.

  • Steps: i. Identify the active site of the protein. This is often determined from the position of a co-crystallized inhibitor or through literature-validated catalytic residues.[7] ii. Generate a grid box that encompasses this entire binding pocket. The size of the grid is crucial; it must be large enough to allow the ligand to move freely but small enough to focus the computational effort, enhancing the accuracy and speed of the calculation.[8]

• Molecular Docking Simulation:

  • Objective: To systematically sample orientations and conformations of the ligand within the active site and score their potential interactions.

  • Steps: i. Employ a validated docking algorithm, such as those found in software suites like Schrödinger (GLIDE), AutoDock Vina, or Molegro Virtual Docker.[5][8][10][11] ii. The software will place the ligand in numerous poses within the grid box and calculate the binding affinity for each pose using a scoring function.[7] These functions estimate the free energy of binding, with lower energy scores typically indicating more favorable interactions. iii. For enhanced accuracy, use a more rigorous scoring mode like Extra Precision (XP) if available.[12]

• Post-Docking Analysis:

  • Objective: To analyze the results, identify the most plausible binding mode, and understand the underlying molecular interactions.

  • Steps: i. Rank the resulting poses based on their docking scores (e.g., Glide score, binding energy in kcal/mol).[7][8] ii. Visually inspect the top-ranked poses to analyze the specific interactions, such as hydrogen bonds, hydrophobic contacts, and π-π stacking, between the thiazole derivative and the protein's amino acid residues.[7][10] iii. The pose with the most favorable score and the most logical network of interactions is considered the predicted binding mode.

Workflow Visualization

The following diagram illustrates the logical flow of a typical molecular docking experiment.

Caption: A generalized workflow for in-silico molecular docking studies.

Part 2: Comparative Docking Analysis Across Therapeutic Targets

The versatility of the thiazole scaffold allows it to be tailored for a wide range of biological targets. This section compares the docking performance of various thiazole derivatives against key proteins in different disease areas.

A. Anticancer Targets

Thiazole derivatives have shown significant promise as anticancer agents by targeting proteins crucial for cancer cell proliferation, survival, and angiogenesis.[13][14]

1. Protein Tyrosine Kinases (e.g., EGFR, VEGFR-2, p56lck): These enzymes are central to cell signaling pathways that, when dysregulated, drive tumor growth.[8][15] Docking studies reveal that the thiazole nucleus often acts as a hinge-binding motif, a critical interaction for kinase inhibition.

2. Tubulin: This protein is the building block of microtubules, essential for cell division. Inhibiting tubulin polymerization is a clinically validated anticancer strategy.[16]

Comparative Docking Data for Anticancer Targets

Thiazole Derivative Class	Target Protein	PDB ID	Docking Score / Binding Affinity	Key Interactions / Findings	Reference(s)
2,4-Disubstituted Thiazoles	Tubulin	1SA0	-14.15 to -14.50 kcal/mol	Compounds 7c and 9a showed excellent binding modes, exceeding the reference drug Combretastatin A-4.[16]	[16]
Benzothiazole-Thiazole Hybrids	p56lck	1QPC	Good Glide Scores	Designed molecules show binding patterns at the hinge region and allosteric sites, crucial for kinase inhibition.[8]	[8]
Pyridine-Thiazole Derivatives	EGFR TK	2JIV	-8.1 to -9.2 ΔG (kcal/mol)	Showed strong binding affinity compared to the reference inhibitor Harmine (-7.1 kcal/mol).[9]	[9]
Hydrazinyl-Thiazole-ones	VEGFR-2	4ASD	IC50 = 0.15 µM	Compound 4c was identified as a potent inhibitor, comparable to the standard drug Sorafenib.[13]	[13]
Styryl-Coumarin Aminothiazoles	Tyrosine Kinase	2SRC	Good binding interactions	The thiazole nucleus interacts favorably with Met341 in the active site.[10]	[10]

B. Antimicrobial Targets

With rising antimicrobial resistance, novel scaffolds are urgently needed.[17] Thiazoles have been successfully docked against essential bacterial and fungal enzymes.

1. FabH, MurB, DNA Gyrase: These bacterial enzymes are involved in fatty acid synthesis (FabH), cell wall biosynthesis (MurB), and DNA replication (DNA Gyrase), respectively, making them excellent targets for antibiotics.[7][18][19]

2. 14α-lanosterol demethylase: This is a key enzyme in the fungal ergosterol biosynthesis pathway, the target of azole antifungal drugs.[18]

Comparative Docking Data for Antimicrobial Targets

Thiazole Derivative Class	Target Protein	PDB ID	Docking Score / Binding Affinity	Key Interactions / Findings	Reference(s)
N-substituted Thiazoles	FabH	3iL9	-102.612 to -144.236 (MolDock)	Several designed compounds showed significantly better docking scores and more hydrogen bonds than the reference drug.[5][7]	[5][7]
Heteroaryl(aryl) Thiazoles	E. coli MurB	2MBR	-	Docking studies predicted that inhibition of MurB is a putative mechanism for the observed antibacterial activity.[18]	[18]
Thiazole-based Chalcones	DNA Gyrase B	4URO	-	Docking suggested that inhibition of DNA gyrase could explain the antibacterial effects of the compounds.[19]	[19]
Quinoline-Thiazole Derivatives	S. aureus DNA Gyrase B	2BTF	-7.6 to -7.9 Kcal/mol	Compounds 1b and 3b showed strong binding scores against the target protein.[20]	[20]

C. Antidiabetic Targets

α-Glucosidase and α-Amylase: These enzymes are responsible for carbohydrate digestion. Their inhibition can delay glucose absorption, a key therapeutic strategy for managing type 2 diabetes.[21][22]

Comparative Docking Data for Antidiabetic Targets

Thiazole Derivative Class	Target Enzyme	PDB ID	IC50 Value (Potent Compound)	Key Interactions / Findings	Reference(s)
Isatin-Thiazole Hybrids	α-Glucosidase	5NN5	5.36 ± 0.13 µM	Compound 6p was found to be the most active, showing extensive hydrophobic, arene-cation, and hydrogen bond interactions.[22]	[22]
Substituted Thiazoles	α-Amylase	1OSE	0.6 ± 0.05 µM	Derivative 6 was found to be the most potent in the series, significantly outperforming the standard drug acarbose.[21]	[21]

Part 3: Mechanistic Insights from Pathway Analysis

Understanding the biological context of a target protein is essential for rational drug design. Many anticancer thiazole derivatives target kinases within the PI3K/Akt/mTOR pathway, a critical signaling cascade that regulates cell growth, proliferation, and survival.[7]

Caption: The PI3K/Akt/mTOR signaling pathway, a key target for anticancer therapies.

Docking studies targeting kinases like PI3K, Akt, or mTOR within this pathway allow researchers to design thiazole derivatives that can effectively block these signals, leading to the inhibition of cancer cell growth. The comparative data shows that specific substitutions on the thiazole ring can significantly enhance binding affinity and, consequently, inhibitory activity.

Conclusion

This guide demonstrates that comparative molecular docking is a powerful strategy for evaluating and prioritizing thiazole derivatives in drug discovery. The thiazole scaffold's chemical tractability and its ability to interact with a diverse range of protein targets underscore its importance in medicinal chemistry. By combining robust, validated docking protocols with a deep understanding of the target's biological context, researchers can effectively leverage in-silico tools to accelerate the development of novel therapeutics. The data presented herein, collated from numerous studies, provides a clear framework for comparing the potential of different thiazole-based compounds and guiding future synthetic efforts.

References

• BenchChem. (2025). Comparative Docking Analysis of Thiazole Derivatives as Potential Therapeutic Agents. Benchchem.

• MDPI. (2022). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. MDPI. [Link]

• PubMed. (n.d.). Design, Synthesis, Evaluation of Antimicrobial Activity and Docking Studies of New Thiazole-based Chalcones. PubMed. [Link]

• PMC. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). PMC. [Link]

• IntechOpen. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. IntechOpen. [Link]

• Indian Journal of Pharmaceutical Education and Research. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. IJPER. [Link]

• Semantic Scholar. (2024). Antimicrobial activity and molecular docking studies of some imidazo[2,1-b]thiazole derivatives. Semantic Scholar. [Link]

• Scholars Research Library. (2018). Molecular Docking Studies of Tyrosine Kinase-inhibiting New Styryl- Coumarin derived Aminothiozoles. Scholars Research Library. [Link]

• ResearchGate. (2023). Docking Studies of Thiazole-Indole-Isoxazole Derivatives as Anticancer Agents. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-Cyclopropylthiazole-4-carbonitrile

Introduction: Beyond Synthesis, A Commitment to Safety

In the fast-paced environment of drug discovery and development, our focus is often on the synthesis and application of novel compounds like 2-cyclopropylthiazole-4-carbonitrile. However, the lifecycle of a chemical does not end with its use in an experiment. Responsible management of its waste is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-cyclopropylthiazole-4-carbonitrile, grounded in established safety principles and regulatory standards. Our goal is to empower you, our fellow scientists, to handle this material with the highest degree of safety and confidence from initial use to final disposal.

Presumptive Hazard Assessment: Understanding the Risks

While a specific, universally harmonized classification for 2-cyclopropylthiazole-4-carbonitrile is not available in all regulatory databases, we can infer its potential hazards based on its chemical structure—specifically the presence of a nitrile group and a thiazole ring. Organic nitrile compounds can be toxic if swallowed, inhaled, or absorbed through the skin, and may cause irritation.[1][2] Therefore, it is imperative to handle this compound and its waste with the assumption that it is hazardous until confirmed otherwise by a substance-specific Safety Data Sheet (SDS).

Every laboratory professional's first step before handling any chemical should be to locate and thoroughly review the manufacturer-provided SDS. This document contains specific hazard classifications, handling precautions, and emergency procedures.

Table 1: Potential Hazard Profile for 2-Cyclopropylthiazole-4-carbonitrile

Hazard Class	GHS Hazard Statement (Code)	Rationale and Precautionary Action
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Based on the toxicity profile of similar nitrile compounds.[1] Do not eat, drink, or smoke when using this product.[3] If swallowed, rinse mouth and seek immediate medical attention.
Skin Irritation (Category 2)	H315: Causes skin irritation	Assumed based on data for analogous heterocyclic compounds.[1] Avoid all skin contact.
Eye Irritation (Category 2)	H319: Causes serious eye irritation	A common hazard for many organic chemicals.[4] Always wear safety glasses or goggles.

| Respiratory Irritation (Category 3) | H335: May cause respiratory irritation | Handling of solids or powders can generate dust.[1] Handle only in a well-ventilated area, preferably a chemical fume hood.[3] |

Personal Protective Equipment (PPE): Your First Line of Defense

Adherence to proper PPE protocols is non-negotiable. The Occupational Safety and Health Administration (OSHA) mandates that employers provide, and employees use, appropriate hand protection when exposed to chemical hazards.[5]

• Hand Protection : Wear nitrile gloves. Nitrile offers superior resistance to a wide range of chemicals compared to latex.[6] Always inspect gloves for tears or punctures before use. If contamination occurs, remove gloves using the proper technique (without touching the outer surface) and wash your hands thoroughly.[7]

• Eye Protection : Chemical safety goggles or safety glasses with side shields are mandatory.[7]

• Body Protection : A standard laboratory coat must be worn and kept fully buttoned.

• Respiratory Protection : If working outside of a fume hood where dust or aerosols may be generated, consult your institution's Environmental Health and Safety (EHS) office regarding the need for respiratory protection.

Disposal Workflow: A Step-by-Step Protocol

The guiding principle for the disposal of 2-cyclopropylthiazole-4-carbonitrile is that it must be treated as hazardous chemical waste.[8] It must never be discharged down the sink or disposed of in regular trash.[8] All chemical waste must be tracked from its point of generation to its final disposal.[9]

Step 1: Waste Segregation and Container Selection

• Rationale : Properly segregating chemical waste prevents accidental mixing of incompatible substances, which could lead to dangerous reactions.[10]

• Procedure :

  • Designate a specific, labeled container for solid waste containing 2-cyclopropylthiazole-4-carbonitrile. This includes unused or expired reagent, and contaminated consumables like weigh boats or filter paper.

  • For liquid waste (e.g., solutions from experiments), use a separate, designated container.

  • Choose a container made of compatible material (e.g., a high-density polyethylene (HDPE) bottle for liquids, or a labeled polyethylene bag for solids) and ensure it has a tightly sealing lid.[8][11] The best choice is often the original, empty product container.[8]

Step 2: Waste Labeling

• Rationale : Accurate labeling is a regulatory requirement and is crucial for the safety of all personnel who may handle the waste, from lab colleagues to disposal technicians.[9][10]

• Procedure :

  • Affix a hazardous waste label to the container before adding any waste.

  • The label must clearly state "Hazardous Waste".[9]

  • List all chemical constituents by their full name (no abbreviations). For example: "Waste 2-Cyclopropylthiazole-4-carbonitrile" or "Methanol/Acetonitrile solution containing 2-Cyclopropylthiazole-4-carbonitrile".

  • Indicate the appropriate hazard characteristics (e.g., "Toxic," "Irritant").[10]

Step 3: Waste Accumulation and Storage

• Rationale : Safe storage within the laboratory, known as a Satellite Accumulation Area (SAA), minimizes risks prior to collection.[9]

• Procedure :

  • Keep the waste container sealed at all times, except when adding waste.[11]

  • Store the container in a designated SAA, which must be at or near the point of generation and under the control of the operator.[9]

  • Ensure the SAA is in a secondary containment tray to capture any potential leaks.

  • Do not accumulate more than 55 gallons of a single waste stream in an SAA.[9]

Step 4: Arranging for Disposal

• Rationale : Final disposal must be handled by trained professionals at an approved waste disposal facility, in compliance with EPA and local regulations.

• Procedure :

  • When your waste container is nearly full, or if you will no longer be generating this waste stream, contact your institution's EHS office.

  • Follow their specific procedures for requesting a hazardous waste pickup.[8]

  • Do not transport the waste yourself to a central storage facility unless you are specifically trained and authorized to do so.[8]

Decontamination and Spill Management

• Empty Containers : The original product container, once empty, should be triple-rinsed with a suitable solvent (e.g., acetone or methanol). The rinsate must be collected and disposed of as hazardous liquid waste.[10] After rinsing, deface the label and dispose of the container according to your institution's guidelines for clean glassware or plastic.[10]

• Spill Cleanup :

  • Evacuate and secure the area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand).

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • All materials used for cleanup must also be treated as hazardous waste.[8]

Disposal Process Visualization

The following diagram outlines the decision-making and operational workflow for the proper disposal of 2-cyclopropylthiazole-4-carbonitrile waste.

Caption: Decision workflow for handling and disposing of chemical waste.

References

• Safety Data Sheet . (n.d.). Kishida Chemical Co., Ltd. Retrieved from [Link]

• Chemically hazardous waste . (n.d.). Environmental Science Center - The University of Tokyo. Retrieved from [Link]

• Managing Hazardous Chemical Waste in the Lab . (2021, October 26). LabManager. Retrieved from [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides . (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• RAC Adopts 13 Key Opinions on Hazardous Substances' Classification and Labelling . (2024, November 13). ChemSafetyPRO. Retrieved from [Link]

• Chemical Waste Disposal Guidelines . (n.d.). Emory University. Retrieved from [Link]

• Safety Data Sheet . (2021, May 1). Angene Chemical. Retrieved from [Link]

• Regulation of Laboratory Waste . (n.d.). American Chemical Society. Retrieved from [Link]

• Safety Data Sheet - NATURAL 2-ISOPROPYL-4-METHYLTHIAZOLE . (2023, June 14). Axxence Aromatic GmbH. Retrieved from [Link]

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• Laboratory Guide for Managing Chemical Waste . (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

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• Latex vs Nitrile for Chemical Handling | 2026 Guide . (2026, February 26). Gloves.com. Retrieved from [Link]

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• Laboratory Chemical Waste Handling and Disposal Guidelines . (2025, March 21). University of Canterbury. Retrieved from [Link]

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• Benzothiazolamines as tire-derived molecular markers: sorptive behavior in street runoff and application to source apportioning . (2002, February 15). PubMed. Retrieved from [Link]

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Personal protective equipment for handling 2-Cyclopropylthiazole-4-carbonitrile

As a Senior Application Scientist, I recognize that handling specialized building blocks like 2-Cyclopropylthiazole-4-carbonitrile (CAS: 1521135-73-8) requires more than just a cursory glance at a safety data sheet. In medicinal chemistry and drug development, ensuring operational safety while maintaining the integrity of the compound is paramount.

Below is a comprehensive, causality-driven guide to the personal protective equipment (PPE) and operational procedures required for handling this compound.

Chemical Profile & Mechanistic Hazard Assessment

To understand why specific PPE is required, we must first look at the molecular structure and chemical behavior of 2-Cyclopropylthiazole-4-carbonitrile[1].

• The Nitrile Group (-C≡N): Nitriles carry acute toxicity risks (H302: Harmful if swallowed; H332: Harmful if inhaled). Under extreme conditions, such as exposure to strong acids or specific metabolic pathways, nitriles can hydrolyze or metabolize to release toxic cyanide (HCN) gas.

• The Thiazole Ring & Cyclopropyl Moiety: The combination of a lipophilic cyclopropyl group with a thiazole ring significantly increases the compound's membrane permeability. This lipophilicity makes dermal absorption a primary vector for systemic exposure (H315: Causes skin irritation). Furthermore, fine powders of this class are known respiratory and mucosal irritants (H319, H335)[2].

Because of these structural realities, handling this compound requires a self-validating safety system that prioritizes dermal barriers and respiratory isolation, strictly adhering to [3].

Required Personal Protective Equipment (PPE) Matrix

The following table outlines the mandatory PPE, translating regulatory requirements into practical, mechanistic rationales.

Protection Category	Recommended Equipment	Mechanistic Rationale
Eye/Face	ANSI Z87.1 compliant chemical splash goggles.	Protects against micro-particulate dust and splash hazards during solvent addition. Safety glasses with side shields are insufficient for fine nitrile powders.
Skin/Hand	Double-gloving (Inner: standard nitrile; Outer: ≥8 mil extended-cuff nitrile).	Nitrile offers superior resistance to organic functional groups. The lipophilic nature of the compound necessitates double-gloving to prevent breakthrough and systemic dermal absorption.
Body	Flame-resistant (FR) lab coat with knit cuffs, long pants, closed-toe non-porous shoes.	Knit cuffs prevent wrist exposure between the glove and sleeve. FR coats mitigate risks if the compound is used in highly reactive, exothermic synthetic steps.
Respiratory	N95 particulate respirator (if weighing outside a hood) OR strict handling within a certified Class II fume hood.	Prevents inhalation of fine powders (H332, H335). Engineering controls (fume hoods) are preferred over relying solely on PPE, as recommended by the[4].

Step-by-Step Operational Workflow

To ensure both scientist safety and experimental reproducibility, follow this validated operational protocol.

Step 1: Pre-Operation Setup

• Verify the chemical fume hood has a face velocity between 80–100 feet per minute (fpm).

• Clear the hood of any strong acids (e.g., HCl, H2SO4) to eliminate the risk of accidental HCN gas generation.

• Don all required PPE (Goggles, FR coat, double nitrile gloves).

Step 2: Weighing and Transfer

• Place an anti-static weighing boat on the analytical balance inside the fume hood.

• Use a grounded, anti-static micro-spatula to transfer the 2-Cyclopropylthiazole-4-carbonitrile. This prevents the fine powder from aerosolizing due to static repulsion.

• Cap the source bottle immediately after transfer.

Step 3: Reaction Execution

• Dissolve the compound in the chosen organic solvent (e.g., DMF, DMSO, or DCM) before removing the reaction vessel from the fume hood.

• If the protocol requires the addition of acidic reagents, perform the addition dropwise over an ice bath while actively monitoring for exothermic gas evolution.

Step 4: Post-Operation Decontamination

• Wipe down the balance and fume hood surface with a solvent compatible with the compound (e.g., an ethanol/water mixture), followed by a standard soap and water wipe.

• Doff the outer gloves inside the fume hood and dispose of them as hazardous solid waste.

Disposal and Decontamination Plan

Improper disposal of nitrile-containing compounds can lead to severe downstream hazards.

• Solid Waste: All contaminated weighing boats, spatulas, and outer gloves must be sealed in a compatible, puncture-resistant container and clearly labeled as "Hazardous Organic/Nitrile Waste."

• Liquid Waste: Segregate liquid waste streams containing 2-Cyclopropylthiazole-4-carbonitrile strictly from acidic waste carboys. Store in a dedicated halogenated or non-halogenated organic waste container (depending on the solvent used) and label it with a warning regarding potential nitrile content.

Operational Workflow Diagram

The following diagram illustrates the critical path for safely handling this compound, ensuring that risk assessment and decontamination bookend the physical chemistry work.

Operational workflow for handling 2-Cyclopropylthiazole-4-carbonitrile safely.

References

• Occupational Safety and Health Administration (OSHA). "29 CFR 1910.132 - Personal Protective Equipment General Requirements." United States Department of Labor. Available at:[Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, 2011. Available at:[Link]

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